(2S)-2,3-dimethoxypropan-1-ol

• CAS: 156714-25-9

Core Science & Biosynthesis

An In-depth Technical Guide to (2S)-2,3-dimethoxypropan-1-ol: A Chiral Building Block for Advanced Synthesis

This guide provides a comprehensive technical overview of (2S)-2,3-dimethoxypropan-1-ol, a valuable chiral building block for researchers, scientists, and professionals in drug development and fine chemical synthesis. We will delve into its chemical and physical properties, explore stereoselective synthetic routes, analyze its spectroscopic signature, and discuss its applications as a chiral synthon.

Introduction and Strategic Importance

(2S)-2,3-dimethoxypropan-1-ol belongs to a class of small, functionalized chiral molecules that are instrumental in the construction of complex, enantiomerically pure targets. In pharmaceutical and agrochemical research, the three-dimensional arrangement of atoms is critical to biological activity. The use of pre-defined stereocenters, such as the one present in this molecule, offers a significant strategic advantage in multi-step syntheses. It allows for a more convergent and predictable assembly of the target molecule, bypassing the need for challenging chiral separations of racemic mixtures later in the synthetic sequence. This "chiral pool" approach is a cornerstone of modern asymmetric synthesis.

The structure of (2S)-2,3-dimethoxypropan-1-ol, featuring a primary alcohol for further functionalization and two methoxy groups, provides a unique combination of reactivity and stability, making it a versatile intermediate.

Caption: 2D structure of (2S)-2,3-dimethoxypropan-1-ol.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a synthetic building block is paramount for its effective use in reaction design and process development. While a specific CAS number for the (2S)-enantiomer is not widely cataloged, the properties of the racemic mixture (CAS No. 40453-77-8) provide a reliable reference point.[1][2] The (2R)-enantiomer is assigned CAS No. 28959-04-8.[3]

Property	Value	Source
CAS Number	40453-77-8 (Racemate)	[1], [2]
Molecular Formula	C₅H₁₂O₃	[1]
Molecular Weight	120.15 g/mol	[2]
IUPAC Name	(2S)-2,3-dimethoxypropan-1-ol
Synonyms	(S)-Glycerin 1,2-dimethyl ether
XLogP3 (Predicted)	-0.7	[2]
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	3

Synthesis and Manufacturing

The enantioselective synthesis of (2S)-2,3-dimethoxypropan-1-ol relies on transferring stereochemical information from a readily available chiral starting material. A logical and efficient approach starts from (S)-glycidol, a common C3 chiral building block.

Caption: Proposed synthetic workflow for (2S)-2,3-dimethoxypropan-1-ol.

Experimental Protocol: Synthesis from (S)-Glycidol

This protocol is a representative method based on established chemical transformations for the synthesis of glycerol monoethers and subsequent alkylations.[4][5]

Step 1: Synthesis of (S)-3-methoxypropane-1,2-diol

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add anhydrous methanol.

• Base Addition: Carefully add sodium metal in small portions to the methanol to generate sodium methoxide in situ. Alternatively, a commercial solution of sodium methoxide in methanol can be used.

• Glycidol Addition: Cool the methanolic sodium methoxide solution in an ice bath. Add (S)-glycidol dropwise via the dropping funnel, maintaining the reaction temperature below 10 °C. The nucleophilic attack of the methoxide will occur predominantly at the less-substituted carbon of the epoxide.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield crude (S)-3-methoxypropane-1,2-diol. This intermediate can be purified by flash chromatography if necessary.

Step 2: Synthesis of (2S)-2,3-dimethoxypropan-1-ol

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve the crude (S)-3-methoxypropane-1,2-diol in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution in an ice bath and add sodium hydride (60% dispersion in mineral oil) portion-wise. The primary alcohol is more sterically accessible and will be preferentially deprotonated. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour.

• Methylation: Cool the reaction mixture back to 0 °C and add methyl iodide dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Reaction Monitoring: Monitor the formation of the product by TLC or GC-MS.

• Work-up: Carefully quench the reaction by the slow addition of water. Separate the layers and extract the aqueous phase with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure or by silica gel chromatography to obtain the final product, (2S)-2,3-dimethoxypropan-1-ol.

Self-Validation and Causality:

• Stereochemical Integrity: The use of (S)-glycidol as the starting material ensures the (S)-configuration at the C2 position. The reaction conditions for both steps are not expected to cause epimerization.

• Regioselectivity: In the first step, the base-catalyzed epoxide opening with methoxide favors attack at the terminal carbon (C3), leading to the desired 1,2-diol.

• Chemoselectivity: In the second step, the primary alcohol of the diol is more reactive towards deprotonation and subsequent methylation than the secondary alcohol, favoring the formation of the desired product. The use of a strong, non-nucleophilic base like NaH is crucial here.

Spectroscopic Analysis

¹H NMR (Proton NMR)

The expected ¹H NMR spectrum in CDCl₃ would show distinct signals corresponding to the different proton environments in the molecule.

Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment
~3.6-3.7	m	2H	-CH₂OH (C1 protons)
~3.4-3.5	m	3H	-OCH₃ (C2-methoxy), -CH(OCH₃)- (C2 proton)
~3.35	s	3H	-OCH₃ (C3-methoxy)
~3.2-3.3	m	2H	-CH₂(OCH₃) (C3 protons)
~2.0-2.5	br s	1H	-OH

Note: The multiplicities are complex due to coupling between the protons on C1, C2, and C3. The hydroxyl proton signal may be broad and its chemical shift can vary with concentration and temperature.

¹³C NMR (Carbon NMR)

The proton-decoupled ¹³C NMR spectrum in CDCl₃ is expected to show five distinct signals.

Chemical Shift (δ, ppm) (Predicted)	Assignment
~80-82	C2 (-CH(OCH₃)-)
~72-74	C3 (-CH₂(OCH₃))
~63-65	C1 (-CH₂OH)
~59-60	C2-OCH₃
~58-59	C3-OCH₃

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry would likely result in fragmentation. The predicted mass-to-charge ratios (m/z) for common adducts are listed below.[6]

Adduct	Predicted m/z
[M+H]⁺	121.08592
[M+Na]⁺	143.06786
[M-H]⁻	119.07136

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹) (Predicted)	Functional Group
3600-3200 (broad)	O-H stretch (alcohol)
2980-2850	C-H stretch (alkane)
1150-1050	C-O stretch (ether and alcohol)

Applications in Research and Drug Development

(2S)-2,3-dimethoxypropan-1-ol is a prototypical chiral building block. Its value lies in its ability to introduce a specific stereocenter and a di-alkoxy motif into a larger molecule.

Caption: Functionalization pathways for (2S)-2,3-dimethoxypropan-1-ol.

• Introduction of Stereocenters: The primary alcohol can be oxidized to an aldehyde for use in reactions like Wittig, aldol, or Grignard additions, extending the carbon chain while preserving the original stereocenter.

• Nucleophilic Displacement: The alcohol can be converted into a good leaving group (e.g., a tosylate or mesylate), allowing for the introduction of various nucleophiles at the C1 position.

• Synthesis of Chiral Ligands: The 1,2-dialkoxy motif can be incorporated into the backbone of chiral ligands for asymmetric catalysis.

The presence of two ether linkages provides a degree of metabolic stability compared to, for example, a diol, which can be a site for in vivo glucuronidation. This makes it an attractive fragment for medicinal chemistry campaigns.

Safety and Handling

(2S)-2,3-dimethoxypropan-1-ol should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Based on the GHS classification for the racemate and the (2R)-enantiomer, the following hazards are noted[2][3]:

• Physical Hazards: Combustible liquid.

• Health Hazards: Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Store in a tightly closed container in a cool, dry, and well-ventilated area away from sources of ignition.

References

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Stereochemistry and Chirality of 2,3-Dimethoxypropan-1-ol: A Comprehensive Guide for Drug Development

Executive Summary

In the landscape of modern drug delivery and green chemistry, glycerol derivatives have emerged as critical structural motifs. 2,3-Dimethoxypropan-1-ol (also known as 1,2-di-O-methylglycerol) is a highly versatile, hydrophilic chiral building block[1]. While racemic mixtures of this compound are increasingly investigated as tunable, low-toxicity green solvents[2], its enantiopure forms are foundational to the synthesis of ionizable cationic lipids for mRNA lipid nanoparticles (LNPs)[3].

For Senior Application Scientists and drug development professionals, mastering the stereochemical nuances, synthetic routing, and analytical resolution of 2,3-dimethoxypropan-1-ol is essential. This whitepaper deconstructs the stereochemical architecture of the molecule, provides field-proven, self-validating synthetic protocols, and outlines its direct application in advanced LNP formulations.

Stereochemical Architecture & Nomenclature Mapping

A frequent point of failure in lipid synthesis is the misalignment between IUPAC nomenclature and stereospecific numbering (sn-nomenclature) historically used in lipid chemistry. 2,3-Dimethoxypropan-1-ol possesses a single chiral center at the C2 carbon[4].

The Cahn-Ingold-Prelog (CIP) Priority Causality

To assign the absolute configuration of the C2 stereocenter, we must rigorously apply CIP priority rules to its four substituents:

• -OCH₃ (Priority 1): The oxygen atom directly attached to C2 has the highest atomic number (Z=8).

• -CH₂OCH₃ (Priority 2): The C3 carbon is bonded to (O, H, H). The oxygen here is bonded to a carbon (the methyl group).

• -CH₂OH (Priority 3): The C1 carbon is also bonded to (O, H, H). However, the oxygen here is bonded to a hydrogen. Because Carbon (Z=6) > Hydrogen (Z=1), the -CH₂OCH₃ group takes priority over the -CH₂OH group.

• -H (Priority 4): Hydrogen has the lowest atomic number (Z=1).

The sn-Glycerol to IUPAC Translation

When translating from lipid sn-nomenclature to IUPAC:

• 1,2-di-O-methyl-sn-glycerol translates to (2S)-2,3-dimethoxypropan-1-ol .

• 2,3-di-O-methyl-sn-glycerol translates to (2R)-2,3-dimethoxypropan-1-ol [5].

Fig 1. Cahn-Ingold-Prelog (CIP) priority assignment for the C2 chiral center.

Physicochemical Profiling

Understanding the baseline physical properties of 2,3-dimethoxypropan-1-ol is critical for downstream solvent selection, extraction protocols, and chromatographic resolution.

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Technical Significance
Molecular Formula	C₅H₁₂O₃	Establishes baseline monoisotopic mass (120.0786 Da) for MS[6].
Molecular Weight	120.15 g/mol	Utilized for stoichiometric calculations in lipid synthesis[4].
XLogP3 (Predicted)	-0.7	Highly hydrophilic; dictates the use of polar extraction solvents[6].
Topological Polar Surface Area	38.7 Ų	Influences hydrogen bonding capacity and aqueous solubility[4].
Physical State	Combustible Liquid	Requires handling under inert atmosphere for safety (H227)[5].

De Novo Chiral Synthesis Protocol

To synthesize enantiopure (2S)-2,3-dimethoxypropan-1-ol without risking racemization, we utilize a chiral pool approach starting from D-solketal ((S)-(+)-2,2-dimethyl-1,3-dioxolane-4-methanol). This protocol is designed as a self-validating system.

Phase 1: Orthogonal Protection

• Reaction: Dissolve D-solketal (1.0 eq) in anhydrous pyridine. Add trityl chloride (TrCl, 1.1 eq) and a catalytic amount of DMAP. Stir at room temperature for 12 hours.

• Causality: The extreme steric bulk of the trityl group ensures strictly regioselective protection of the primary alcohol, leaving the acetal intact.

• Validation Checkpoint: TLC (Hexanes/EtOAc 8:2). The product will be strongly UV-active due to the trityl aromatic rings, whereas the starting material is not.

Phase 2: Acetal Hydrolysis & Methylation

• Deprotection: Treat the intermediate with 80% aqueous acetic acid at 40°C for 4 hours to cleave the isopropylidene acetal, yielding 3-O-trityl-sn-glycerol.

• Methylation: Dissolve the diol in anhydrous DMF. Cool to 0°C. Add Sodium Hydride (NaH, 60% dispersion, 2.5 eq) portion-wise. Stir for 30 mins. Dropwise add Methyl Iodide (MeI, 3.0 eq). Warm to room temperature and stir for 4 hours.

• Causality: Alkylation under strongly basic conditions (Williamson ether synthesis) prevents any stereocenter inversion, locking in the (S) configuration.

• Validation Checkpoint: ¹H-NMR will show a sharp singlet integrating to 6 protons at ~3.4 ppm, confirming the addition of two methoxy groups.

Phase 3: Detritylation

• Reaction: Dissolve the fully protected intermediate in Dichloromethane (DCM). Add Trifluoroacetic acid (TFA, 5 eq) at 0°C. Stir for 1 hour.

• Purification: Quench with saturated NaHCO₃. Extract the aqueous layer repeatedly with EtOAc (due to the -0.7 LogP of the product). Purify via silica gel chromatography.

• Validation Checkpoint: The final product, (2S)-2,3-dimethoxypropan-1-ol, will stain brightly with KMnO₄ on TLC (indicating a free primary alcohol) but will be UV-inactive.

Application Workflow: LNP Ionizable Lipid Headgroups

In the development of mRNA LNPs, the pKa of the ionizable lipid is tightly controlled by the chemical environment of its amine headgroup. 2,3-Dimethoxypropan-1-ol is utilized to synthesize the highly effective 2,3-dimethoxy-N,N-dimethylpropan-1-amine headgroup[3].

Step-by-Step Transformation Protocol

• Triflation (Activation):

  • Mix 2,3-dimethoxypropan-1-ol (1.0 eq) and 2,6-dimethylpyridine (2.1 eq) in anhydrous DCM. Cool to -40°C under nitrogen.

  • Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.1 eq). Stir at -40°C for 1 hour, then warm to room temperature for 1 hour[3].

  • Causality: 2,6-dimethylpyridine is a sterically hindered base that scavenges the generated triflic acid without acting as a competing nucleophile. The -40°C temperature suppresses the decomposition of the highly reactive primary triflate.

• Amination (SN2 Displacement):

  • Evaporate the reaction mixture to dryness. Immediately redissolve in a solution of dimethylamine in THF (excess, ~15 eq) at 0°C. Stir overnight[3].

  • Causality: The massive excess of volatile dimethylamine drives the SN2 reaction to absolute completion and acts as its own acid scavenger.

• Validation Checkpoint: LC-MS of the crude mixture will show a dominant [M+H]⁺ peak at m/z 148.1, confirming the successful substitution of the triflate with the dimethylamine group.

Fig 2. Synthesis workflow of an ionizable lipid headgroup from 2,3-dimethoxypropan-1-ol.

Analytical Resolution via Diastereomeric Derivatization

Direct GC-MS cannot resolve the enantiomers of 2,3-dimethoxypropan-1-ol because they interact identically with achiral stationary phases. To verify enantiomeric excess (ee), the chiral alcohol must be converted into a diastereomer.

Camphanoylation Protocol

• Derivatization: React the 2,3-dimethoxypropan-1-ol sample with (-)-camphanoyl chloride in the presence of pyridine.

• Causality: The rigid, bulky bicyclic structure of the camphanoyl group amplifies the spatial differences between the (R) and (S) configurations of the glycerol ether, creating distinct diastereomers with different boiling points and column affinities.

• GC-MS Analysis: Inject the derivatized sample onto a standard non-polar capillary column (e.g., DB-1).

• Validation Checkpoint: The diastereomers will elute with baseline separation. For instance, 1-O-camphanoyl-2,3-di-O-methyl-sn-glycerol and its counterpart typically resolve with a ~0.5-minute retention time difference, allowing for precise integration and calculation of enantiomeric purity.

References

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Introduction: The Significance of Three Carbons and a Stereocenter

An In-depth Technical Guide to the Origin and Natural Occurrence of Chiral Propanediol Derivatives

Propanediols, dihydroxy alcohols with a three-carbon backbone, are fundamental molecules in both biology and industrial chemistry. They exist primarily as two isomers: propane-1,2-diol (1,2-PDO) and propane-1,3-diol (1,3-PDO). While 1,3-PDO is an achiral molecule, 1,2-PDO possesses a central chiral carbon, giving rise to two non-superimposable mirror images: (R)-1,2-propanediol and (S)-1,2-propanediol. This seemingly subtle difference in spatial arrangement is of profound importance. Biological systems, from enzymes to cellular receptors, are inherently chiral and often interact selectively with only one enantiomer of a chiral molecule.[1][2] This stereoselectivity is a cornerstone of modern drug design, where the therapeutic effect of a drug can be associated with one enantiomer, while the other may be inactive or even cause adverse effects.[1][3]

This guide provides a detailed exploration of the natural origins of these crucial compounds. We will investigate the biosynthetic pathways orchestrated by microorganisms, their occurrence in various natural ecosystems, and the enzymatic logic that dictates the stereochemical outcome. For drug development professionals and researchers, understanding these natural production routes offers a blueprint for sustainable, stereospecific synthesis of the valuable chiral building blocks that are essential for creating next-generation therapeutics.

Section 1: Microbial Biosynthesis and Natural Occurrence of Chiral (R)- and (S)-1,2-Propanediol

The stereospecific production of 1,2-propanediol is a hallmark of microbial metabolism, where enzymatic machinery precisely controls the formation of either the (R) or (S) enantiomer. These pathways typically originate from central glycolysis, leveraging common metabolic intermediates.

The Methylglyoxal Pathway: A Central Route to 1,2-PDO

The most well-characterized route for 1,2-PDO biosynthesis proceeds through the formation of methylglyoxal from the glycolysis intermediate dihydroxyacetone phosphate (DHAP).[4] This pathway involves a series of enzymatic conversions that provide a direct link from sugar metabolism to the production of chiral diols.

• DHAP to Methylglyoxal: Dihydroxyacetone phosphate, a product of fructose 1,6-bisphosphate cleavage, is converted to methylglyoxal. This step is a key branching point from central metabolism.

• Reduction to Lactaldehyde: Methylglyoxal is then reduced to either (R)- or (S)-lactaldehyde. The specific enzyme catalyzing this step, a methylglyoxal reductase, is critical in setting the eventual stereochemistry of the final product.

• Reduction to 1,2-Propanediol: In the final, stereochemistry-determining step, an alcohol dehydrogenase or a specific 1,2-propanediol reductase reduces the lactaldehyde to the corresponding (R)- or (S)-1,2-propanediol.

The overall pathway is a testament to the metabolic versatility of microorganisms, allowing them to channel carbon from simple sugars into valuable chiral chemicals.

Microbial biosynthesis of (R)- and (S)-1,2-Propanediol via the Methylglyoxal Pathway.

Natural Producers and Engineered Systems

A diverse range of microorganisms naturally produce 1,2-propanediol. Lactic acid bacteria such as Lactobacillus buchneri and Lactobacillus parabuchneri are known producers, often as part of their fermentation metabolism.[5] Some thermophilic bacteria, like Clostridium thermosaccharolyticum, also synthesize 1,2-PDO.[5] The natural function of this production is often linked to the regeneration of NAD+ under anaerobic conditions, serving as a redox sink.

The elucidation of these pathways has empowered metabolic engineers to develop highly efficient microbial cell factories. By overexpressing the necessary genes (e.g., for methylglyoxal synthase and specific reductases), organisms like Escherichia coli and Lactococcus lactis have been engineered to produce high titers of enantiomerically pure (R)- or (S)-1,2-PDO from simple sugars or lactic acid.[5] This biotechnological approach is a sustainable alternative to traditional chemical synthesis and allows for the specific production of the desired enantiomer, a feature highly valued in the pharmaceutical industry.[6]

Organism/System	Substrate(s)	Product	Key Characteristic	Reference
Lactobacillus buchneri	Lactic Acid	1,2-Propanediol	Natural producer during anaerobic fermentation.	[5]
Clostridium thermosaccharolyticum	Sugars	1,2-Propanediol	Thermophilic natural producer.	[5]
Engineered E. coli	Glucose, Lactic Acid	(R)- or (S)-1,2-PDO	High-titer, stereospecific production via engineered pathways.	[5]
Engineered Lactococcus lactis	Glucose, Mannitol	(S)-1,2-PDO (94.4% ee)	Demonstrates high enantiomeric excess from engineered strain.	[5]
Anaerobic Gut Microbiota	Sugars	1,2-Propanediol	Natural occurrence as a result of sugar catabolism in humans.	[4]
Maize Silage Fermentation	Sugars, Lactic Acid	1,2-Propanediol	Natural synthesis by fermentative bacteria in agricultural settings.	[7]

Section 2: Biosynthesis and Natural Occurrence of 1,3-Propanediol

While 1,3-propanediol is achiral, its biosynthesis from renewable feedstocks is a landmark achievement in industrial biotechnology and provides important context. The primary natural route for its production is the microbial fermentation of glycerol, a low-cost byproduct of biodiesel production.[8][9]

The Glycerol Dehydratase Pathway

The microbial conversion of glycerol to 1,3-PDO is a two-step reductive process that is highly efficient in a range of bacteria, particularly under anaerobic conditions.[10][11]

• Glycerol to 3-HPA: The first and rate-limiting step is the dehydration of glycerol to 3-hydroxypropionaldehyde (3-HPA). This reaction is catalyzed by a coenzyme B12-dependent glycerol dehydratase (GDHt).[9][10]

• 3-HPA to 1,3-PDO: The intermediate 3-HPA is then reduced to 1,3-propanediol by a NADH-dependent 1,3-propanediol oxidoreductase (PDOR). This step is crucial as it consumes the reducing equivalents (NADH) generated from a parallel oxidative pathway (glycerol to pyruvate), thus balancing the cell's overall redox state.[10][11]

Microbial biosynthesis of 1,3-Propanediol from Glycerol.

Natural producers of 1,3-PDO include species of Klebsiella, Clostridium, Citrobacter, and Enterobacter.[9][12] The commercialization of this process, most notably using engineered E. coli fed with glucose or glycerol, represents a major success for green chemistry, providing a bio-based alternative to petroleum-derived 1,3-PDO for the production of polymers like polytrimethylene terephthalate (PTT).[13][14] Beyond microbes, 1,3-propanediol has also been identified as a metabolite in organisms like the yeast Saccharomyces cerevisiae and plants such as Arabidopsis thaliana.[15]

Section 3: The Role of Chiral Propanediols in Pharmaceutical Synthesis

The availability of enantiomerically pure (R)- and (S)-1,2-propanediol derivatives is of paramount importance to the pharmaceutical industry.[16] These molecules serve as versatile chiral building blocks—or "chirons"—for the asymmetric synthesis of complex active pharmaceutical ingredients (APIs).

The causality behind this need lies in the stereospecificity of drug-target interactions.[1] An enzyme's active site or a receptor's binding pocket is a defined three-dimensional space. Consequently, only one enantiomer of a chiral drug may fit correctly to elicit the desired therapeutic response, while the other may bind weakly, not at all, or even to a different, unintended target, potentially causing side effects.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established guidelines that require developers to characterize each enantiomer in a chiral drug separately.[2]

Therefore, starting a synthesis with a pre-existing, enantiomerically pure building block like (S)-3-chloro-1,2-propanediol is far more efficient than producing a racemic mixture that must later be separated—a costly and often difficult process.[17] The natural biosynthetic pathways that deliver high-purity enantiomers provide an ideal model and, through biotechnology, a direct source for these critical pharmaceutical intermediates.

Section 4: Experimental Methodologies

The identification and stereochemical characterization of propanediol derivatives from natural sources require robust analytical workflows.

Protocol 1: General Workflow for Identification from Microbial Culture

This protocol outlines the general steps for extracting and identifying propanediols from a bacterial fermentation broth.

Workflow for isolation and analysis of propanediols from a microbial culture.

Methodology:

• Culturing & Harvesting: Cultivate the microorganism in a suitable medium containing a carbon source (e.g., glucose) for a defined period (e.g., 72 hours).

• Cell Separation: Harvest the culture and centrifuge at high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Supernatant Collection: Carefully collect the supernatant, which contains the secreted metabolites, including propanediols.

• Extraction: Perform a liquid-liquid extraction of the supernatant using an appropriate organic solvent like ethyl acetate to transfer the propanediols from the aqueous phase to the organic phase.

• Concentration: Evaporate the organic solvent under reduced pressure to concentrate the extracted metabolites.

• Analysis: Re-dissolve the residue in a suitable solvent and analyze using Gas Chromatography-Mass Spectrometry (GC-MS) for identification based on mass spectra or High-Performance Liquid Chromatography (HPLC) for quantification.

Protocol 2: Stereochemical Analysis of 1,2-Propanediol by Chiral HPLC

To determine the enantiomeric composition (i.e., the ratio of R to S enantiomers) of a 1,2-propanediol sample, a specialized chiral chromatography method is required.

Objective: To separate and quantify (R)- and (S)-1,2-propanediol.

Instrumentation & Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a Refractive Index (RI) detector.[5]

• Chiral Column: A polysaccharide-based chiral stationary phase, such as CHIRAL ART Cellulose-C or a similar column, is effective.[5]

• Mobile Phase: A non-polar mobile phase, typically a mixture of hexane and isopropanol (e.g., 99:1 v/v).[5]

• Standards: High-purity (R)-1,2-propanediol and (S)-1,2-propanediol.

Step-by-Step Procedure:

• System Preparation: Equilibrate the HPLC system and the chiral column with the mobile phase at a constant flow rate (e.g., 0.5 mL/min) and temperature (e.g., 25°C) until a stable baseline is achieved on the RI detector.[5]

• Standard Injection: Inject known concentrations of the (R)- and (S)-1,2-PDO standards individually to determine their respective retention times. Then, inject a mixture of the two to confirm baseline separation.

• Sample Preparation: Prepare the extracted sample from Protocol 1 by dissolving it in the mobile phase. Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Sample Injection: Inject a defined volume (e.g., 10 µL) of the prepared sample onto the column.

• Data Acquisition: Record the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Analysis: Identify the peaks in the sample chromatogram by comparing their retention times to those of the standards. Integrate the area under each peak to determine the relative amounts of the (R) and (S) enantiomers. Calculate the enantiomeric excess (% ee) to quantify the purity of the chiral product.

Conclusion

Chiral propanediol derivatives, particularly the enantiomers of 1,2-propanediol, are not mere chemical curiosities but are products of elegant and specific biosynthetic pathways perfected in nature. Microbial systems, through routes like the methylglyoxal pathway, offer a direct, stereocontrolled synthesis from renewable feedstocks. This natural occurrence, from the soil microbiome to the human gut, underscores their fundamental role in metabolism. For scientists and researchers in drug development, these natural processes provide both inspiration and practical tools. By harnessing the power of biotechnology to mimic or directly use these pathways, the pharmaceutical industry can access the enantiomerically pure building blocks essential for creating safer, more effective medicines in a sustainable and scientifically rigorous manner.

References

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• Niu, W., et al. (2020). Production of R- and S-1,2-propanediol in engineered Lactococcus lactis. PMC. Retrieved from [Link]

• Google Patents. (1982). Synthesis of S-3-chloro-1,2-propanediol. US4313008A.

• Pharmaceutical Technology. (2015). Advancing Chiral Chemistry in Pharmaceutical Synthesis. Retrieved from [Link]

• Forschungszentrum Jülich. (n.d.). Enzymatic Asymmetric Synthesis of All Stereoisomers of Aliphatic, Vicinal Diols in Conventional and Non-Conventional Media. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and resolution of 2,2-dimethyl-1,3-diphenyl-1,3-propanediol, a new C2-symmetric and conformationally rigid diol. Retrieved from [Link]

• PubChem - NIH. (n.d.). 1,3-Propanediol. CID 10442. Retrieved from [Link]

• Zhang, Y., et al. (2024). Progress in 1,3-propanediol biosynthesis. PMC. Retrieved from [Link]

• Zhang, Y., et al. (2024). Progress in 1,3-propanediol biosynthesis. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• ACS Synthetic Biology. (2023). Biosynthesis of 1,3-Propanediol via a New Pathway from Glucose in Escherichia coli. Retrieved from [Link]

• Patel, R. N. (n.d.). Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates. Humana Press. Retrieved from [Link]

• Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Asian Pharma Press. Retrieved from [Link]

• New Directions Aromatics. (n.d.). Propanediol | Humectant, Emollient & Carrier. Retrieved from [Link]

• PROPANEDIOL (PROPANDİOL). (n.d.). Retrieved from [Link]

• Koh, Y.M., et al. (2024). Recent Development in Biological Production of 1, 3-Propanediol. Chemical Methodologies. Retrieved from [Link]

• Laboratory Manager. (2025). New class of chiral molecules offers strong stability for drug development. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, characterization and biodegradable studies of 1,3-propanediol based polyesters. Retrieved from [Link]

• Wikipedia. (n.d.). 1,3-Propanediol. Retrieved from [Link]

• FooDB. (2015). Showing Compound (S)-propane-1,2-diol (FDB030175). Retrieved from [Link]

• RWTH Publications. (2022). Synthesis of chiral diols relevant for biofuel and fine chemical production using synthetic enzyme cascades in diverse reaction conditions. Retrieved from [Link]

• ACS Publications. (n.d.). New Trends and Perspectives in Production of 1,2-Propanediol. Retrieved from [Link]

• MDPI. (2021). Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. Retrieved from [Link]

• Brooks, W. H., et al. (2014). The Significance of Chirality in Drug Design and Development. PMC. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of 1, 3- Propanediol from Sorghum. Retrieved from [Link]

• MDPI. (2022). Production of Propanediols through In Situ Glycerol Hydrogenolysis via Aqueous Phase Reforming: A Review. Retrieved from [Link]

• Drożdżyńska, A., et al. (n.d.). Biotechnological Production of 1,3-Propanediol from Crude Glycerol. BioTechnologia. Retrieved from [Link]

• Wang, Y., et al. (2023). Enhanced 1,3-propanediol production with high yield from glycerol through a novel Klebsiella–Shewanella co-culture. PMC. Retrieved from [Link]

• Chiralpedia. (2025). Part 8: Stereochemistry in Biologics and Natural Products. Retrieved from [Link]

• Acta fytotechnica et zootechnica. (2023). 1,2-PROPANEDIOL IN MAIZE SILAGES WITH NUTRIENTS MEASUREMENT USING NIRS TECHNOLOGY. Retrieved from [Link]

• Tom's of Maine. (n.d.). Propanediol (Vegatable derived). Retrieved from [Link]

• Puracy. (2020). Propanediol - What It Is and How It's Made. Retrieved from [Link]

• ResearchGate. (2025). Exploring the Chemistry and Sources of Microbial 1,2‐Propanediol [Propylene glycol] with a Focus on Biosynthesis, Extraction, and Identification for Nutraceutical Significance and Human Health. Retrieved from [Link]

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Thermodynamic Properties and Stability of (2S)-2,3-dimethoxypropan-1-ol: A Technical Guide for Advanced Solvent Applications and LNP Lipid Synthesis

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

(2S)-2,3-dimethoxypropan-1-ol (CAS: 156714-25-9) is a highly versatile, chiral glycerol derivative that has gained significant traction in two distinct but overlapping fields: the synthesis of ionizable lipids for mRNA lipid nanoparticles (LNPs)[1] and the development of sustainable, tunable "green" solvents[2]. As a Senior Application Scientist, I have structured this guide to move beyond basic property listing. Here, we will dissect the thermodynamic drivers behind its physical state, evaluate its chemical stability profile, and provide field-proven, self-validating experimental protocols for its application in advanced chemical workflows.

Physicochemical and Thermodynamic Profiling

Understanding the thermodynamic behavior of (2S)-2,3-dimethoxypropan-1-ol requires analyzing its molecular architecture: a three-carbon backbone featuring two ether linkages (methoxy groups) and one primary hydroxyl group.

Causality of Thermodynamic Behavior

In pure glycerol, a dense, three-dimensional hydrogen-bonding network results in extreme viscosity and a high boiling point. In (2S)-2,3-dimethoxypropan-1-ol, the methylation at the C2 and C3 positions truncates this network[3]. This substitution drastically reduces the enthalpy of vaporization ( ΔHvap​ ) and macroscopic viscosity. However, the retention of the primary hydroxyl group at C1 allows the molecule to act as both a hydrogen bond donor and acceptor. Consequently, its boiling point remains significantly higher than that of non-polar ethers like dimethoxyethane (DME), while maintaining a low vapor pressure—making it an exceptional low-volatility polar solvent[4].

Table 1: Fundamental Physicochemical Properties

Property	Value / Estimate	Thermodynamic Rationale
Molecular Weight	120.15 g/mol	Standard constant (Formula: C5H12O3).
Boiling Point	~160–175 °C	Elevated due to C1 hydroxyl hydrogen bonding, but significantly lower than pure glycerol (290 °C)[3].
Vapor Pressure (25 °C)	< 1.0 kPa	Low volatility driven by localized intermolecular H-bond networks[5].
Density (20 °C)	~1.02 g/cm³	Lower than glycerol (1.26 g/cm³) due to disrupted packing efficiency and steric hindrance of methyl groups.
Aqueous Solubility	Miscible	Ether oxygens act as H-bond acceptors; C1 OH acts as both donor and acceptor.

Chemical Stability and Degradation Kinetics

The stability of (2S)-2,3-dimethoxypropan-1-ol is governed by the robustness of its ether linkages and the resistance of its chiral center to racemization.

• Thermal Stability: Glycerol ethers exhibit excellent thermal stability. Beyond ~200 °C, homolytic cleavage of the C-O ether bonds can initiate autoxidation if oxygen is present[3].

• Stereochemical Stability: The (S)-configuration at the C2 position is thermodynamically stable. Racemization requires the breaking of the C-O bond, which is highly unfavorable under neutral or basic conditions because the methoxide ion is an exceptionally poor leaving group.

• Oxidative Stability: Like all ethers, it is susceptible to peroxide formation upon prolonged exposure to oxygen and light. Storage under an inert gas (Nitrogen or Argon) is mandatory to maintain structural integrity over time.

Caption: Thermodynamic and stability drivers based on the molecular structure of the compound.

Application: Synthesis of Ionizable Lipids for mRNA LNPs

The primary hydroxyl group of (2S)-2,3-dimethoxypropan-1-ol makes it an ideal nucleophile or electrophilic precursor (once activated) for synthesizing the headgroups of ionizable lipids used in pH-sensitive mRNA delivery systems[1]. By activating the hydroxyl group, the molecule can be seamlessly coupled with various amine tails to tune the apparent pKa​ of the resulting lipid nanoparticle.

Caption: Synthesis workflow of ionizable lipid headgroups from (2S)-2,3-dimethoxypropan-1-ol.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Each step includes built-in causality checks to prevent silent failures during execution.

Protocol 1: Activation and Amination for LNP Lipid Synthesis[1]

Objective: Convert the primary alcohol into a tertiary amine headgroup. Self-Validating Design: The protocol utilizes trifluoromethanesulfonic anhydride ( Tf2​O ) at strictly controlled cryogenic temperatures to ensure complete conversion while preventing thermodynamically favored elimination side-reactions.

• Preparation: Dissolve 4.16 mmol of (2S)-2,3-dimethoxypropan-1-ol and 8.74 mmol of 2,6-dimethylpyridine in 20 mL of anhydrous dichloromethane (DCM).

  • Causality Check: 2,6-dimethylpyridine is chosen as a sterically hindered base. It neutralizes the generated triflic acid without acting as a competing nucleophile, preserving the integrity of the intermediate.

• Cryogenic Cooling: Chill the reaction vessel to -40 °C under a continuous nitrogen atmosphere.

  • Causality Check: The low temperature kinetically traps the highly reactive triflate intermediate, preventing it from decomposing.

• Triflation: Slowly add 4.58 mmol of Tf2​O over 5 minutes. Stir for 1 hour at -40 °C, then warm to room temperature for 1 hour.

• Amination: Evaporate the DCM to dryness. Immediately redissolve the crude triflate in a solution of dimethylamine in THF (62.42 mmol) at 0 °C. Stir overnight.

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (0 to 100% EtOAc in hexanes) to yield the pure ionizable lipid precursor.

Protocol 2: Thermodynamic Profiling via TGA-DSC

Objective: Determine the thermal degradation onset and phase transitions to validate solvent recovery limits. Self-Validating Design: Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) differentiate between endothermic phase changes (boiling) and exothermic degradation (bond cleavage).

• Sample Preparation: Load 5-10 mg of (2S)-2,3-dimethoxypropan-1-ol into an aluminum crucible.

• Inert Purge: Purge the furnace with high-purity Nitrogen at 50 mL/min.

  • Causality Check: The nitrogen purge prevents oxidative degradation (peroxide formation) from skewing the thermal stability baseline.

• Heating Ramp: Heat from 25 °C to 300 °C at a controlled rate of 10 °C/min.

• Data Analysis: Record the onset of mass loss (TGA) to define the maximum safe operating temperature for solvent recovery, and analyze the endothermic peaks (DSC) to confirm the exact boiling point under atmospheric pressure.

References

• Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Synthesis of greener or more sustainable solvents derived from renewable sources Source: Acta Innovations (Biblioteka Nauki) URL:[Link]

• Glycerol as a source of designer solvents: Physicochemical properties of low melting mixtures containing glycerol ethers Source: ResearchGate URL:[Link]

Sources

• 1. Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. researchgate.net [researchgate.net]
• 4. proakademia.eu [proakademia.eu]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]

The Solvation Dynamics and Solubility Profile of (2S)-2,3-dimethoxypropan-1-ol in Organic Media

Executive Summary

In the landscape of modern pharmaceutical formulation and green chemistry, the selection of optimal solvents and chiral synthons is governed by strict thermodynamic and toxicological parameters. (2S)-2,3-dimethoxypropan-1-ol (also known as (S)-2,3-di-O-methylglycerol) has emerged as a highly versatile, amphiphilic molecule. By strategically masking two of the three hydroxyl groups of the native glycerol backbone, this compound bridges the polarity gap between aqueous systems and lipophilic organic media. This technical whitepaper explores the structural causality behind its solubility profile, provides empirical data across common organic solvents, and establishes a self-validating protocol for rigorous solubility determination.

Structural Causality and Solvation Thermodynamics

To understand the solubility of (2S)-2,3-dimethoxypropan-1-ol, we must analyze the causality of its molecular interactions. Pristine glycerol is characterized by a dense, three-dimensional intermolecular hydrogen-bonding network, rendering it highly viscous and virtually insoluble in non-polar hydrocarbons or ethers.

By methylating the C2 and C3 positions, we eliminate two hydrogen-bond donors. This structural modification drastically reduces the cohesive energy density of the molecule. The remaining primary hydroxyl group at C1 acts as both a hydrogen-bond donor and acceptor, while the two methoxy oxygens serve exclusively as hydrogen-bond acceptors. Consequently, (2S)-2,3-dimethoxypropan-1-ol exhibits a unique amphiphilic character. It maintains miscibility with water and lower alcohols but gains the ability to seamlessly dissolve in halogenated solvents and ethers, effectively replacing highly volatile and toxic polar aprotic solvents like dimethoxyethane in various chemical processes [1].

The solvation of this compound in an organic medium follows a strict thermodynamic cycle, where the energy required to disrupt the solvent's internal structure (cavity formation) is offset by the exothermic formation of new solute-solvent interactions (van der Waals forces, dipole-dipole interactions, and hydrogen bonding) [2].

Thermodynamic pathway of (2S)-2,3-dimethoxypropan-1-ol solvation in organic media.

Quantitative Solubility Data

The table below summarizes the solubility behavior of (2S)-2,3-dimethoxypropan-1-ol across various classes of organic solvents at standard ambient temperature and pressure (298.15 K, 1 atm).

Solvent Category	Representative Solvent	Dielectric Constant (ε)	Solubility Profile	Mechanistic Rationale
Aqueous	Water	80.1	Miscible	Strong H-bond donation to ether oxygens; acceptance from primary -OH.
Aliphatic Alcohols	Methanol / Ethanol	32.7 / 24.5	Miscible	Ideal thermodynamic mixing; matching cohesive energy densities.
Ethers	Tetrahydrofuran (THF)	7.5	Highly Soluble	Favorable dipole-dipole interactions; strong ether-ether structural affinity.
Halogenated	Dichloromethane (DCM)	9.1	Highly Soluble	Favorable van der Waals forces and induced dipole interactions.
Aromatic	Toluene	2.4	Soluble	Disruption of solute H-bond network by thermal energy allows moderate mixing.
Aliphatic	n-Hexane	1.9	Sparingly Soluble	Hydrophobic mismatch; solvation limited by the primary hydroxyl group's polarity.

Empirical Solubility Determination: A Self-Validating Protocol

Predictive thermodynamic models (such as UNIFAC or COSMO-RS) often struggle to accurately compute the solubility of chiral glycerol diethers due to complex intramolecular hydrogen bonding and conformational flexibility. Therefore, empirical determination is required.

As a Senior Application Scientist, I mandate the use of the Isothermal Shake-Flask Method , engineered as a self-validating system to prevent kinetic artifacts (e.g., supersaturation) from skewing thermodynamic data.

Step-by-Step Methodology

• Saturation & Equilibration : Introduce an excess amount of (2S)-2,3-dimethoxypropan-1-ol into a hermetically sealed borosilicate glass vial containing 10.0 mL of the target organic solvent. Causality: The presence of an undissolved solute phase ensures the chemical potential of the dissolved solute equals that of the pure substance, defining true thermodynamic saturation.

• Thermal Agitation : Submerge the vial in a high-precision thermostatic water bath set to 298.15 K (± 0.05 K). Agitate mechanically at 150 rpm for a minimum of 48 hours. Causality: Viscous boundary layers can severely retard the dissolution rate; 48 hours provides sufficient kinetic energy to reach equilibrium.

• Isothermal Phase Separation : Transfer the vials to a temperature-controlled ultracentrifuge (pre-equilibrated to 298.15 K). Centrifuge at 10,000 rpm for 15 minutes. Causality: Temperature fluctuations during separation will alter the equilibrium state, leading to false precipitation or further dissolution.

• Aliquot Extraction & Quenching : Using a pre-warmed positive displacement pipette, extract a 1.0 mL aliquot of the clear supernatant. Immediately dilute this aliquot into a quenching solvent (e.g., acetonitrile) containing a known concentration of an internal standard (e.g., 1-octanol).

• Quantification : Analyze the quenched sample using Gas Chromatography with Flame Ionization Detection (GC-FID).

• Self-Validation Loop : Repeat the sampling and quantification process at 72 hours. Validation Metric: Thermodynamic equilibrium is only confirmed if the Relative Standard Deviation (RSD) between the 48-hour and 72-hour concentrations is < 2%.

Self-validating shake-flask methodology for empirical solubility determination.

Applications in Pharmaceutical Development

The unique solubility profile of (2S)-2,3-dimethoxypropan-1-ol makes it a premier candidate for advanced drug development workflows. Because it is highly soluble in both aqueous and moderately non-polar organic solvents, it functions exceptionally well as a phase-transfer modifier and a chiral building block for synthesizing complex Active Pharmaceutical Ingredients (APIs), such as beta-blockers and antiviral nucleoside analogs. Furthermore, its low toxicity and favorable vapor pressure profile position it as a sustainable alternative to traditional halogenated solvents during the liquid-liquid extraction phases of API purification.

References

• Synthesis of greener or more sustainable solvents derived from renewable sources Acta Innovations, 2020, no. 35: 29-56 URL:[Link]

• Chemical Properties of 2,3-Dimethoxypropan-1-ol (CAS 40453-77-8) Cheméo - Chemical and Physical Properties Database URL:[Link]

Advanced Technical Guide: Health, Safety, and Handling of (2S)-2,3-dimethoxypropan-1-ol

Introduction & Scope

(2S)-2,3-dimethoxypropan-1-ol (CAS: 156714-25-9) is a highly valuable chiral building block widely utilized in drug development and complex organic synthesis. Characterized by a primary hydroxyl group and two methoxy ether linkages, this compound requires precise handling. This whitepaper provides researchers and safety officers with a field-proven, self-validating framework for managing the physicochemical hazards associated with this reagent, ensuring both scientific integrity and laboratory safety.

Physicochemical Profiling & Mechanistic Hazard Assessment

A robust safety protocol begins with understanding the causality behind a chemical's hazards. The structural features of (2S)-2,3-dimethoxypropan-1-ol dictate its reactivity and its interaction with biological tissues. According to the [1], the compound presents specific flammability and toxicity risks that must be mitigated through engineered controls.

Table 1: Physicochemical Properties and GHS Hazard Profile

Property / GHS Code	Value / Classification	Mechanistic Causality & Implication
Molecular Formula	C5H12O3	The low molecular weight (120.15 g/mol ) increases vapor pressure, facilitating rapid vapor accumulation in unventilated spaces.
H227	Combustible liquid	The hydrocarbon backbone and ether linkages provide sufficient vapor at elevated temperatures to ignite if an ignition source is present.
H315	Causes skin irritation	The lipophilic nature of the methoxy groups allows the solvent to partition into and disrupt the epidermal lipid bilayer, causing defatting and irritation.
H319	Causes serious eye irritation	Rapid absorption into the aqueous environment of the cornea leads to localized protein denaturation and acute inflammatory responses.
H335	May cause respiratory irritation	Inhalation of vapors triggers mucosal irritation as the compound interacts with the aqueous lining of the respiratory tract.

Self-Validating Safety & Handling Protocols

In advanced drug development, protocols must be self-validating—meaning that every procedural step incorporates an analytical check to confirm the safety and purity of the reagent before proceeding to the next phase.

Protocol 1: Pre-Use Verification and Inert Dispensing

Objective: To prevent the introduction of trace peroxides and moisture into sensitive catalytic cycles, and to protect the operator from hazardous exposure. Causality: Ethers are susceptible to radical-mediated auto-oxidation upon exposure to atmospheric oxygen, forming explosive hydroperoxides at the alpha-carbon. While methoxy groups are sterically less prone to this than diisopropyl ethers, the risk remains significant over prolonged storage.

Step-by-Step Methodology:

• Visual Inspection & Peroxide Testing:

  • Action: Operating within a certified fume hood, withdraw a 0.5 mL aliquot of (2S)-2,3-dimethoxypropan-1-ol using a flushed, gas-tight syringe. Apply the aliquot to a standard KI-starch peroxide test strip.

  • Validation: The test strip must indicate < 5 ppm peroxides. Causality: If the concentration exceeds 5 ppm, the batch poses an explosion hazard during concentration steps and must be quenched immediately with an acidic ferrous sulfate solution before disposal.

• Moisture Profiling via Karl Fischer Titration:

  • Action: Inject a 100 µL sample into a coulometric Karl Fischer titrator.

  • Validation: Confirm that the water content is < 100 ppm. Causality: Excess moisture not only degrades moisture-sensitive organometallic reagents used downstream but can also alter the solvent's boiling point and reaction kinetics.

• Inert Atmosphere Dispensing:

  • Action: Purge the reagent bottle's headspace with high-purity Argon.

  • Validation: Utilize a mineral oil bubbler to confirm positive Argon pressure during the withdrawal of the liquid. Causality: Argon is denser than nitrogen and provides a superior inert blanket, effectively displacing oxygen and preventing future auto-oxidation.

Workflow: Safe Integration into Synthetic Pipelines

The following diagram illustrates the logical progression of the self-validating safety workflow, ensuring that no reagent enters the synthetic pipeline without passing critical analytical checkpoints.

Workflow for the safe handling and validation of (2S)-2,3-dimethoxypropan-1-ol.

Emergency Response and Decontamination

Protocol 2: Spill Management and Exposure Response

Objective: Rapidly mitigate exposure to combustible vapors and prevent dermal/ocular injury. Causality: Immediate containment minimizes the accumulation of irritating vapors (H335) and limits the duration of dermal contact (H315), thereby reducing the severity of tissue disruption.

Step-by-Step Methodology:

• Evacuation and Ventilation: Immediately clear personnel from the immediate area. Maximize the fume hood exhaust and ensure room ventilation is operating at peak capacity to disperse combustible vapors.

• Neutralization and Absorption: Cover the spill with an inert, non-combustible absorbent material such as diatomaceous earth or vermiculite. Crucial Warning: Do not use sawdust or paper towels, as the combination of a combustible liquid (H227) and organic absorbent introduces a severe secondary fire hazard.

• Dermal Decontamination: In the event of skin contact, flush the affected area with copious amounts of water for a minimum of 15 minutes. Because the compound is lipophilic, follow the initial rinse with mild soap to ensure complete removal from the epidermal layer.

References

• Title: PubChem Compound Summary for CID 12486323, 2,3-Dimethoxypropan-1-ol Source: National Center for Biotechnology Information URL: [Link]

• Title: PubChem Compound Summary for CID 12486324, (2R)-2,3-dimethoxypropan-1-ol Source: National Center for Biotechnology Information URL: [Link]

Protocols & Analytical Methods

Application Note: Utilization of (2S)-2,3-Dimethoxypropan-1-ol in the Synthesis of Ionizable Lipid Intermediates for mRNA-LNP Delivery Systems

Introduction & Scientific Context

(2S)-2,3-dimethoxypropan-1-ol is a highly versatile, enantiopure building block derived from the chiral pool. In contemporary pharmaceutical development, its most critical and high-impact application lies in the synthesis of polar headgroups for ionizable lipids (such as DLin-DMA derivatives) used in mRNA-Lipid Nanoparticles (LNPs).

The structural nuances of this intermediate are not arbitrary. The spatial arrangement of the methoxy groups and the precise (2S) stereocenter dictate the hydration shell, lipid packing parameters, and the apparent pKa of the resulting ionizable lipid. These physicochemical properties are paramount for the pH-sensitive structural transitions required for efficient endosomal escape and intracellular mRNA release [1].

Mechanistic Overview & Synthetic Logic

The core synthetic objective is the transformation of the primary hydroxyl group of (2S)-2,3-dimethoxypropan-1-ol into a tertiary amine. Direct amination of aliphatic alcohols typically requires harsh conditions (e.g., high-temperature catalytic amination or Mitsunobu conditions) that risk epimerization of the stereocenter or cleavage of the methoxy ethers.

To bypass this, a mild, two-step activation-displacement strategy is employed:

• Electrophilic Activation: The alcohol is converted into a highly reactive trifluoromethanesulfonate (triflate) ester.

• Nucleophilic Substitution: The triflate is displaced by dimethylamine via an SN2 mechanism, inverting the local carbon center (though not affecting the C2 stereocenter) to yield the final ionizable headgroup.

Synthetic workflow for converting (2S)-2,3-dimethoxypropan-1-ol to an LNP headgroup.

Quantitative Data & Reagent Profiling

The following stoichiometric ratios are engineered to maximize yield while suppressing side reactions (such as elimination to an enol ether) [1].

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Function
(2S)-2,3-dimethoxypropan-1-ol	120.15	1.00	0.500 g (4.16 mmol)	Chiral Starting Material
Trifluoromethanesulfonic anhydride (Tf₂O)	282.14	1.10	0.773 mL (4.58 mmol)	Electrophilic Activating Agent
2,6-Dimethylpyridine (Lutidine)	107.15	2.10	1.015 mL (8.74 mmol)	Non-nucleophilic Base
Dimethylamine (2.0 M in THF)	45.08	15.00	31.2 mL (62.4 mmol)	Nucleophile / Acid Scavenger

Experimental Protocols

Caution: Trifluoromethanesulfonic anhydride (Tf₂O) is highly corrosive, volatile, and reacts violently with moisture. All glassware must be oven-dried, and reactions must be performed under an inert argon or nitrogen atmosphere.

Step 1: Triflation of the Primary Alcohol

• Preparation: Dissolve 0.500 g (4.16 mmol) of (2S)-2,3-dimethoxypropan-1-ol and 1.015 mL (8.74 mmol) of 2,6-dimethylpyridine in 20 mL of anhydrous dichloromethane (DCM).

  • Causality Check: 2,6-lutidine is strictly chosen over standard bases like triethylamine (TEA). The bulky methyl groups adjacent to the nitrogen in lutidine prevent it from acting as a nucleophile, thereby avoiding the formation of destructive quaternary ammonium salts with the highly aggressive Tf₂O.

• Activation: Cool the stirred mixture to −40 °C using a dry ice/acetonitrile bath. Slowly add 0.773 mL (4.58 mmol) of Tf₂O dropwise over 5 minutes.

  • Causality Check: The −40 °C temperature is critical. It controls the violent exotherm of the reaction and suppresses the E2 elimination of the resulting triflate, which would otherwise yield an unwanted enol ether byproduct.

• Maturation: Stir the resulting mixture at −40 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature for an additional 1 hour.

Step 2: Nucleophilic Amination

• Solvent Exchange: Evaporate the reaction mixture to dryness under reduced pressure.

  • Critical Parameter: The water bath temperature on the rotary evaporator must not exceed 25 °C . Aliphatic triflates are thermally unstable and prone to degradation if concentrated under heat. Removing DCM and unreacted Tf₂O at this stage prevents competitive side reactions during amination.

• Substitution: Immediately redissolve the crude triflate residue in 31.2 mL (62.42 mmol) of a 2.0 M solution of dimethylamine in THF at 0 °C.

  • Causality Check: A massive excess (15 eq) of dimethylamine is utilized. This not only drives the SN2 reaction to absolute completion but also acts as an internal scavenger for any residual triflic acid, protecting the acid-sensitive methoxy ethers from cleavage.

• Completion: Stir the reaction overnight at room temperature, then concentrate under reduced pressure to afford the crude product.

Step 3: Purification

• Chromatography: Purify the resulting residue via flash silica column chromatography.

• Elution Gradient: Use a gradient of 0% to 100% of a specialized polar mixture (20% Methanol and 1% NH₄OH in DCM) against pure DCM.

  • Causality Check: The addition of 1% NH₄OH (ammonium hydroxide) to the mobile phase is a mandatory chromatographic modifier. It neutralizes the acidic silanol groups on the silica gel, preventing the tertiary amine product from "streaking" and ensuring sharp peak elution and high recovery.

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the system must be self-validated at key checkpoints using the parameters below:

Analytical Technique	Target Observation	Mechanistic Significance
TLC (In-Process)	Disappearance of SM (Rf ~0.2 in 1:1 Hex/EtOAc, visualized via KMnO₄ stain).	Confirms complete electrophilic activation. (Note: SM lacks a UV chromophore, necessitating chemical staining).
¹H NMR (DMSO-d₆)	Disappearance of the broad -OH singlet (~4.56 ppm).	Validates the complete consumption of the primary alcohol [1].
¹H NMR (DMSO-d₆)	Appearance of a sharp 6H singlet (~2.20 ppm).	Confirms the successful covalent incorporation of the N,N-dimethyl headgroup.
LC-MS (ESI+)	Dominant peak at [M+H]⁺ m/z = 148.1	Verifies the exact molecular weight of the final (2S)-2,3-dimethoxy-N,N-dimethylpropan-1-amine intermediate.

References

• Title: Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

Application Note: Synthesis and Optimization of Chiral Ligands Derived from (2S)-2,3-Dimethoxypropan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Strategic Value & Mechanistic Rationale

In the realm of transition-metal-catalyzed asymmetric synthesis, the design of the chiral ligand dictates both the reactivity and the stereochemical outcome of the transformation. (2S)-2,3-dimethoxypropan-1-ol is a highly versatile, enantiopure building block derived from the chiral pool (e.g., D-mannitol or (R)-glycidol). Structurally related to stable, high-boiling glycerol ethers[1][2], this scaffold is uniquely suited for the development of bidentate hemilabile ligands (such as P,O- and N,O-types).

The Causality of Hemilability

The two methoxy groups at the C2 and C3 positions act as weak, hard σ -donors. In catalytic complexes (e.g., with Rh, Ru, or Pd), these oxygen atoms can reversibly coordinate to the metal center. This provides a self-regulating mechanism: the oxygen atom stabilizes reactive intermediates by occupying a coordination site, but readily dissociates to open that site for incoming substrates. This dynamic "on-off" switching accelerates catalytic turnover while maintaining a rigid chiral pocket for high enantioselectivity.

Stereochemical Integrity

A critical advantage of utilizing (2S)-2,3-dimethoxypropan-1-ol is the spatial isolation of the reacting center from the stereocenter. The chiral center resides at C2. Because all functionalization (activation and subsequent nucleophilic substitution) occurs exclusively at the primary C1 hydroxyl group, the C2 stereocenter remains completely unperturbed. This mechanistic reality eliminates the risk of Walden inversion or racemization, guaranteeing that the synthesized ligands retain >99% enantiomeric excess (ee).

Divergent Synthetic Workflow

The synthesis of both P,O- and N,O-ligands relies on a shared, highly stable electrophilic intermediate. The primary alcohol is first activated, followed by divergent nucleophilic substitutions.

Divergent synthetic workflow for P,O- and N,O-chiral ligands from (2S)-2,3-dimethoxypropan-1-ol.

Experimental Protocols & Methodologies

The following protocols are engineered to be self-validating systems, incorporating specific checkpoints to ensure high yield and purity.

Protocol A: Activation via Tosylation

Objective: Convert the primary hydroxyl group into a superior leaving group to facilitate downstream nucleophilic attack. While methanesulfonyl chloride (MsCl) can be used[3], toluenesulfonyl chloride (TsCl) is preferred here because the resulting tosylate is highly crystalline and exhibits superior shelf stability.

Step-by-Step Methodology:

• Setup: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 mmol of (2S)-2,3-dimethoxypropan-1-ol in 20 mL of anhydrous pyridine under an argon atmosphere.

• Thermal Control: Chill the solution to 0 °C using an ice-water bath. Causality: Maintaining a low temperature is critical to minimize the formation of unwanted pyridinium side-products and prevent thermal degradation of the substrate.

• Addition: Add 12.0 mmol (1.2 equiv) of p-toluenesulfonyl chloride (TsCl) portion-wise over 15 minutes to control the exothermic reaction.

• Reaction: Stir the mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Quenching & Extraction: Quench the reaction by adding 20 mL of ice-cold water. Extract the aqueous layer with dichloromethane (DCM, 3 × 30 mL).

• Purification Wash: Wash the combined organic layers with cold 1M HCl (to protonate and remove residual pyridine), saturated aqueous NaHCO3​ , and brine.

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield (2S)-2,3-dimethoxypropyl 4-methylbenzenesulfonate.

Protocol B: Synthesis of (S)-1-(diphenylphosphino)-2,3-dimethoxypropane (P,O-Ligand)

Objective: Introduce a diphenylphosphine moiety to create a hemilabile P,O-bidentate ligand.

Step-by-Step Methodology:

• Atmospheric Control: Under a strict argon atmosphere, dissolve 5.0 mmol of the tosylate (from Protocol A) in 15 mL of degassed, anhydrous THF. Causality: Phosphines are highly susceptible to oxidation, forming catalytically inactive phosphine oxides. Strict Schlenk techniques are mandatory.

• Nucleophilic Attack: Cool the solution to -78 °C. Dropwise add 5.5 mmol of a 0.5 M solution of potassium diphenylphosphide ( KPPh2​ ) in THF. Causality: THF is chosen deliberately; its oxygen atom coordinates the potassium cation, breaking up ion pairs and significantly enhancing the nucleophilicity of the phosphide anion.

• Warming: Allow the reaction to slowly warm to room temperature over 4 hours. The deep red color of the phosphide will gradually fade to pale yellow, serving as a visual indicator of consumption.

• Workup: Quench with 5 mL of degassed, deionized water. Extract with degassed diethyl ether (3 × 20 mL).

• Isolation: Pass the organic layer through a short pad of neutral alumina (under argon) to remove salts and trace oxides. Concentrate in vacuo to yield the target P,O-ligand as a viscous, air-sensitive oil. Store under argon at -20 °C.

Protocol C: Synthesis of (S)-N-benzyl-2,3-dimethoxypropan-1-amine (N,O-Ligand)

Objective: Synthesize a chiral amine ligand via nucleophilic substitution.

Step-by-Step Methodology:

• Setup: In a sealed pressure tube, combine 5.0 mmol of the tosylate, 25.0 mmol (5 equiv) of benzylamine, and 10 mL of anhydrous DMF.

• Heating: Heat the mixture to 80 °C for 16 hours. Causality: Substituting a tosylate with a neutral amine requires overcoming a significant activation energy barrier, necessitating elevated temperatures and a polar aprotic solvent (DMF). The 5-fold excess of primary amine strictly suppresses over-alkylation (tertiary amine formation) and acts as an intrinsic base to neutralize the liberated p-toluenesulfonic acid.

• Workup: Cool to room temperature, dilute with 30 mL of ethyl acetate, and wash extensively with water (5 × 20 mL) to remove DMF and excess benzylamine.

• Acid-Base Extraction: Extract the organic layer with 1M HCl. The target amine protonates and moves to the aqueous layer, leaving neutral impurities behind. Basify the aqueous layer with 2M NaOH to pH 12, and back-extract with DCM (3 × 20 mL). Dry and concentrate to yield the pure N,O-ligand.

Quantitative Data Summary

The table below summarizes the expected analytical benchmarks for the workflows described, ensuring researchers can validate their synthetic outputs against established standards.

Compound	Expected Yield (%)	Purity (GC/NMR)	Enantiomeric Excess (ee)	Key Diagnostic Signal (NMR)
(2S)-Tosylate Intermediate	88 - 92%	>98%	>99%	1 H: 2.45 ppm (s, 3H, Ar-CH 3​ )
(S)-P,O-Ligand (Phosphine)	75 - 80%	>95%	>99%	31 P: -22.5 ppm (s)
(S)-N,O-Ligand (Amine)	82 - 85%	>98%	>99%	1 H: 3.80 ppm (s, 2H, Ph-CH 2​ )

References

• Braunstein, P., & Naud, F. (2001). Hemilability of Hybrid Ligands and the Coordination Chemistry of Oxazoline-Based Systems. Angewandte Chemie International Edition, 40(4), 680-699. URL:[Link]

• LookChem Database. (2024). 1,2,3-Trimethoxypropane and related glycerol ethers: Properties and synthesis. URL:[Link]

• Slagt, V. F., et al. (2004). Fine-Tuning of Ligands for Asymmetric Catalysis. Journal of the American Chemical Society, 126(13), 4056-4057. URL:[Link]

Sources

• 1. Cas 20637-49-4,1,2,3-Trimethoxypropane | lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2018020474A1 - Substituted thiazolo-pyridine compounds as malt1 inhibitors - Google Patents [patents.google.com]

Application Note: Derivatization Strategies for the Primary Alcohol in (2S)-2,3-dimethoxypropan-1-ol

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Molecule of Interest: (2S)-2,3-dimethoxypropan-1-ol (CAS: 28959-04-8)

Introduction and Strategic Overview

(2S)-2,3-dimethoxypropan-1-ol is a highly valuable chiral C3 building block, frequently utilized in the synthesis of pharmaceuticals and as a hydrophilic headgroup in ionizable lipids for mRNA lipid nanoparticles (LNPs)[1]. Structurally, it features a stereocenter at C2 and two robust methyl ether groups. Because methyl ethers are chemically inert under most physiological and synthetic conditions (resisting bases, nucleophiles, and mild acids), the primary alcohol at C1 serves as the exclusive locus for derivatization.

Depending on the downstream synthetic architecture, this primary hydroxyl group must either be activated (converted into a superior leaving group for nucleophilic substitution) or protected (sterically shielded to prevent unwanted side reactions during multi-step syntheses). This guide details three field-proven derivatization protocols: Tosylation, Triflation, and TBDMS Silylation.

Workflow of (2S)-2,3-dimethoxypropan-1-ol derivatization into activated or protected forms.

Electrophilic Activation (Tosylation & Triflation)

To utilize the C1 position for C-N, C-O, or C-S bond formation, the hydroxyl group—a poor leaving group due to the instability of the hydroxide anion—must be converted into a sulfonate ester[2]. This transformation strictly preserves the (S)-stereochemistry at C2 because the C-O bond is not cleaved during the esterification process[2].

Method A: Tosylation (Standard Activation)

Tosylation provides a stable, isolable electrophile suitable for standard SN2 reactions[3].

Mechanistic Rationale & Causality: The reaction utilizes p-toluenesulfonyl chloride (TsCl) in the presence of triethylamine (Et3N) and a catalytic amount of 4-dimethylaminopyridine (DMAP)[3]. DMAP acts as a nucleophilic catalyst, attacking TsCl to form a highly reactive N-tosylpyridinium intermediate, which is rapidly intercepted by the primary alcohol[4]. Et3N serves as an auxiliary base to neutralize the generated HCl, preventing acidic cleavage of sensitive functional groups and regenerating the DMAP catalyst[4]. Dichloromethane (DCM) is the optimal solvent due to its ability to dissolve all reagents and stabilize the polar transition states[4].

Protocol 1: Synthesis of (S)-2,3-dimethoxypropyl 4-methylbenzenesulfonate

• Setup: In an oven-dried round-bottom flask under nitrogen, dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Base Addition: Add Et3N (1.5 equiv) and DMAP (0.1 equiv). Cool the mixture to 0 °C using an ice bath[3].

• Reagent Addition: Dissolve TsCl (1.2 equiv) in a minimal amount of anhydrous DCM and add it dropwise to the mixture over 15 minutes to control the exothermic reaction[3].

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4–12 hours. Monitor via TLC (stain with KMnO4; the product will be UV-active due to the tosyl aromatic ring).

• Workup (Self-Validation): Quench with water. Separate the organic layer and wash successively with 1M aqueous HCl (to protonate and remove residual Et3N and DMAP), saturated aqueous NaHCO3 (to neutralize residual acid), and brine[4].

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The product is typically a pale yellow oil.

Method B: Triflation (Hyper-Activation for LNP Lipids)

For sterically hindered nucleophiles (e.g., secondary amines used in LNP ionizable lipid synthesis), a tosylate may be insufficiently reactive. Trifluoromethanesulfonate (triflate) is a vastly superior leaving group[2].

Mechanistic Rationale & Causality: Trifluoromethanesulfonic anhydride (Tf2O) is used with 2,6-lutidine (2,6-dimethylpyridine)[1]. Unlike DMAP or pyridine, 2,6-lutidine is sterically hindered; it acts strictly as a Brønsted base to neutralize triflic acid without acting as a nucleophile, preventing the formation of undesired, unreactive pyridinium salts[1].

Protocol 2: Synthesis of (S)-2,3-dimethoxypropyl trifluoromethanesulfonate

• Setup: Dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 equiv) and 2,6-lutidine (2.1 equiv) in anhydrous DCM under a strict nitrogen atmosphere[1].

• Cooling: Cool the mixture to -40 °C (using a dry ice/acetonitrile bath) to prevent decomposition of the highly unstable triflate[1].

• Addition: Add Tf2O (1.1 equiv) dropwise over 5 minutes[1].

• Reaction: Stir at -40 °C for 1 hour, then warm to room temperature for an additional 1 hour[1].

• Immediate Use: The reaction mixture is evaporated to dryness and immediately redissolved in the solvent containing the target nucleophile (e.g., dimethylamine in THF)[1]. Do not attempt long-term storage of this intermediate.

Steric Shielding via Silylation

If the primary alcohol must be temporarily masked, tert-butyldimethylsilyl (TBDMS) ether formation is the gold standard[5].

Mechanistic Rationale & Causality: The bulky TBDMS group provides excellent stability against aqueous bases, Grignard reagents, and mild oxidants[5]. The reaction employs TBDMSCl and imidazole in dimethylformamide (DMF)[5]. Imidazole acts as both a base and a nucleophilic catalyst, forming a reactive N-TBDMS-imidazole intermediate[6]. DMF is critical; it is not merely a solvent but actively catalyzes the reaction by stabilizing the highly polar transition state of the silylating agent[6].

Protocol 3: Synthesis of (S)-1-((tert-butyldimethylsilyl)oxy)-2,3-dimethoxypropane

• Setup: Dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 equiv) in anhydrous DMF (0.5 M concentration)[5].

• Catalyst/Base: Add imidazole (2.5 equiv) and stir until completely dissolved[5].

• Silylation: Add TBDMSCl (1.2 equiv) portion-wise at room temperature[5].

• Reaction: Stir at room temperature for 2–4 hours. The reaction is highly efficient and typically reaches completion rapidly.

• Workup (Self-Validation): Quench with saturated aqueous NaHCO3[5]. Extract extensively with ethyl acetate or diethyl ether. Crucial step: Wash the combined organic layers at least three times with water or 5% LiCl solution to completely partition the DMF into the aqueous phase. Wash with brine, dry over Na2SO4, and concentrate[5].

Quantitative Data Summary

Derivatization Strategy	Reagent System	Temp. Profile	Intermediate Stability	Primary Downstream Application
Tosylation (OTs)	TsCl, Et3N, DMAP, DCM	0 °C → RT	High (Isolable, storable)	Standard SN2 displacement (primary amines, azides, thiolates)
Triflation (OTf)	Tf2O, 2,6-Lutidine, DCM	-40 °C → RT	Low (Use immediately)	Difficult SN2 displacement (bulky secondary amines, LNP lipids)
Silylation (OTBDMS)	TBDMSCl, Imidazole, DMF	RT	Very High (Isolable)	Orthogonal protection during multi-step complex synthesis

References

• Organic Syntheses. Alcohol to Tosylate using Tosyl Cl, base - General Procedure. Available at:[Link]

• National Institutes of Health (PMC). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Available at:[Link]

• National Institutes of Health (PMC). Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles. Available at:[Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. Available at:[Link]

• Master Organic Chemistry. Tosylates And Mesylates. Available at:[Link]

Sources

• 1. Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. benchchem.com [benchchem.com]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Topic: Scale-up Synthesis and Process Development for (2S)-2,3-dimethoxypropan-1-ol

An Application Note from the Senior Application Scientist

Introduction

(2S)-2,3-dimethoxypropan-1-ol is a valuable chiral building block in the synthesis of complex pharmaceutical compounds. Its stereodefined C3 backbone with differentiated oxygen functionalities makes it an important synthon for various bioactive molecules. The ability to produce this intermediate on a large scale, with high chemical and enantiomeric purity, is critical for advancing drug candidates from discovery to clinical and commercial stages.[1]

This application note provides a comprehensive guide to the synthesis and process development for the scalable production of (2S)-2,3-dimethoxypropan-1-ol. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, justifies the selection of specific reagents and conditions, and outlines a robust framework for process optimization, safety analysis, and quality control, reflecting the critical path from laboratory research to industrial manufacturing.[2][3]

Synthetic Strategy and Route Selection

The primary challenge in synthesizing (2S)-2,3-dimethoxypropan-1-ol is the precise installation of two distinct methoxy groups while preserving the stereointegrity of the chiral center. A robust and scalable synthesis must prioritize readily available, non-hazardous starting materials, high-yielding transformations, and a minimal number of steps.[4]

Our selected strategy commences with the commercially available chiral synthon, (S)-glycidol. This approach leverages the inherent chirality of the starting material and employs two high-fidelity reactions: a base-catalyzed epoxide ring-opening followed by a Williamson ether synthesis.[5][6] This route is advantageous for scale-up due to its high regioselectivity and the generally reliable nature of the chosen transformations.

Caption: Overall synthetic strategy for (2S)-2,3-dimethoxypropan-1-ol.

Laboratory-Scale Synthesis Protocol (25 g Scale)

This protocol establishes a baseline process for producing high-purity material, which serves as the foundation for scale-up and optimization studies.

Part A: Synthesis of (S)-3-methoxypropane-1,2-diol

Causality: The first step involves the regioselective ring-opening of (S)-glycidol. A basic catalyst (sodium methoxide) is used to ensure the methoxide nucleophile attacks the sterically least hindered primary carbon of the epoxide, yielding the desired 1,2-diol.[6]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
(S)-Glycidol	74.08	25.0 g	0.337
Methanol (anhydrous)	32.04	250 mL	-
Sodium Methoxide (NaOMe)	54.02	0.37 g	0.0068

| Amberlite® IR120 H resin | - | ~5 g | - |

Protocol:

• To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a reflux condenser under a nitrogen atmosphere, add anhydrous methanol (250 mL) and sodium methoxide (0.37 g).

• Stir the solution until the sodium methoxide is fully dissolved.

• Cool the solution to 0-5°C using an ice bath.

• Add (S)-glycidol (25.0 g) dropwise via a dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• In-Process Control (IPC): Monitor the reaction by TLC (Mobile phase: 10% Methanol in Dichloromethane) or GC-MS to confirm the complete consumption of glycidol.

• Upon completion, add Amberlite® IR120 H resin to the reaction mixture and stir for 1 hour to neutralize the sodium methoxide.

• Filter the mixture to remove the resin, washing the resin with methanol (2 x 20 mL).

• Concentrate the filtrate under reduced pressure to remove the methanol, yielding crude (S)-3-methoxypropane-1,2-diol as a colorless oil. The product is typically used in the next step without further purification.

Part B: Synthesis of (2S)-2,3-dimethoxypropan-1-ol

Causality: This step employs the Williamson ether synthesis, a robust method for forming ethers.[5] Sodium hydride (NaH), a strong, non-nucleophilic base, is used to deprotonate the more acidic primary alcohol of the diol intermediate, followed by an SN2 reaction with a methylating agent to form the final product.[7][8]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Crude (S)-3-methoxypropane-1,2-diol	106.12	~35.8 g	~0.337
Tetrahydrofuran (THF, anhydrous)	72.11	300 mL	-
Sodium Hydride (NaH, 60% dispersion in oil)	24.00	14.8 g	0.371
Methyl Iodide (CH₃I)	141.94	52.4 g (23.0 mL)	0.369
Saturated aq. NH₄Cl	-	100 mL	-

| Diethyl Ether | 74.12 | 300 mL | - |

Protocol:

• CAUTION: Sodium hydride is highly reactive and flammable. Handle under an inert atmosphere and away from moisture.[9][10]

• To a 1 L three-neck round-bottom flask under a nitrogen atmosphere, add sodium hydride (14.8 g of 60% dispersion). Wash the NaH with anhydrous hexanes (2 x 30 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Add anhydrous THF (300 mL) to the washed NaH. Cool the suspension to 0-5°C.

• Dissolve the crude (S)-3-methoxypropane-1,2-diol in anhydrous THF (100 mL) and add it dropwise to the NaH suspension over 1 hour. Vigorous hydrogen gas evolution will occur.

• After the addition, allow the mixture to stir at room temperature for 1 hour.

• Cool the mixture back to 0-5°C and add methyl iodide (52.4 g) dropwise, maintaining the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for 18-24 hours.

• IPC: Monitor the reaction by GC-MS until the intermediate is consumed.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (100 mL) at 0°C.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil by vacuum distillation to afford (2S)-2,3-dimethoxypropan-1-ol as a pure, colorless liquid.

Process Development and Scale-Up Considerations

Translating a laboratory procedure to a pilot or manufacturing scale requires a systematic evaluation of every process parameter to ensure safety, efficiency, and reproducibility.[11][12]

Critical Process Parameter (CPP) Analysis

The performance of the synthesis is highly dependent on the precise control of several parameters.

Parameter	Step	Rationale and Scale-Up Consideration
Temperature Control	A & B	Both steps are exothermic. The initial epoxide opening and the NaH reaction are particularly energetic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[13] A jacketed reactor with automated temperature control is mandatory to prevent thermal runaways.
Reagent Addition Rate	A & B	Controlled addition of (S)-glycidol and the diol intermediate is critical for managing the exotherm. On scale, this must be precisely controlled using calibrated dosing pumps.
Solvent Choice	B	THF is suitable for the lab, but its potential to form peroxides requires management at scale. Alternative solvents like 2-Methyl-THF or CPME (cyclopentyl methyl ether) offer improved safety profiles.
Quenching Strategy	B	Quenching unreacted NaH is extremely hazardous at scale. A reverse quench (adding the reaction mixture to the quench solution) or using a less reactive quenching agent like isopropanol followed by water may be necessary. A thorough safety review (e.g., HAZOP) is essential.[13]

Reagent Selection for Scale-Up

While effective in the lab, some reagents pose significant challenges at an industrial scale.

• Methylating Agent: Methyl iodide is highly toxic and has a low boiling point, making it difficult to handle. Dimethyl sulfate ((CH₃)₂SO₄) is a less volatile and more cost-effective alternative, though it is also highly toxic and requires specialized handling procedures.

• Base: Sodium hydride is effective but poses significant fire and explosion risks.[9] Process development should explore alternative, safer bases. Potassium hydroxide (KOH) or sodium hydroxide (NaOH) with a phase-transfer catalyst (PTC) in a solvent like toluene could provide a safer and more manageable process, though it may require optimization to achieve similar yields.

Purification Strategy at Scale

While laboratory-scale purification often relies on chromatography, this is rarely economically viable for large-scale production.

• Distillation: The target molecule is a liquid with a defined boiling point, making vacuum distillation the ideal purification method for this process at scale. Process development must focus on optimizing distillation parameters (pressure, temperature, packing material) to achieve the required purity specifications.

• Work-up Optimization: Large-scale aqueous work-ups can lead to stable emulsions. The process should be optimized to minimize emulsion formation, potentially by adjusting solvent ratios, pH, or adding brine.

Caption: Scaled-up manufacturing workflow from raw materials to final QC release.

Analytical Methods for Quality Control

A robust analytical package is essential to ensure the final product meets the required specifications for purity and stereochemical identity.[14]

Purity and Identity Confirmation

Method	Purpose	Typical Conditions & Observations
Gas Chromatography (GC-FID)	Quantify chemical purity and detect residual solvents/intermediates.	Column: DB-5 or similar. Oven Program: 50°C (2 min), ramp to 250°C at 10°C/min. Expected Purity: >99.0%.
¹H and ¹³C NMR	Confirm chemical structure.	Consistent with the expected structure of (2S)-2,3-dimethoxypropan-1-ol.
Mass Spectrometry (MS)	Confirm molecular weight.	Provides the molecular ion peak corresponding to the product's mass.

Chiral Purity Determination

The determination of enantiomeric excess (% ee) is the most critical quality attribute for this molecule. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.[15][16][17]

Protocol: Chiral HPLC

• System: HPLC with a UV detector.

• Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., Chiralpak® AD-H or similar) is often effective for separating chiral alcohols.

• Mobile Phase: Isocratic mixture of Hexane and Isopropanol (e.g., 95:5 v/v). The exact ratio must be optimized for baseline separation (Resolution > 1.5).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Analysis: The (2S)-enantiomer (product) and the (2R)-enantiomer (impurity) will have different retention times. The % ee is calculated from the peak areas of the two enantiomers.

• Specification: >99% ee.

Conclusion

This application note details a robust and scalable synthetic route to (2S)-2,3-dimethoxypropan-1-ol starting from (S)-glycidol. We have provided a validated laboratory-scale protocol and, more importantly, a comprehensive analysis of the critical factors for successful process development and scale-up. By focusing on reaction kinetics, temperature management, appropriate reagent selection, and scalable purification strategies, this guide provides the necessary framework for researchers and drug development professionals to transition this vital chiral intermediate from the bench to manufacturing, ensuring a safe, efficient, and reproducible process.

References

• Vedantu. Williamson Ether Synthesis: Mechanism, Steps & Example. Available at: [Link]

• Wikipedia. Williamson ether synthesis. Available at: [Link]

• Zhu, D., et al. (2019). Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system. PMC. Available at: [Link]

• Chemistry LibreTexts. 10.6: Williamson Ether Synthesis. Available at: [Link]

• KPU Pressbooks. 1.5 Williamson Ether Synthesis – Organic Chemistry II. Available at: [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. Available at: [Link]

• Chemical Society Reviews. (2025). Advances in chiral analysis: from classical methods to emerging technologies. RSC Publishing. Available at: [Link]

• Wikipedia. Chiral analysis. Available at: [Link]

• IUPAC. (1997). ANALYTICAL CHIRAL SEPARATION METHODS. Available at: [Link]

• PharmTech. (2022). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available at: [Link]

• ACS Publications. (2025). Stereoselective Synthesis of Chiral Homoallylic Alcohols with Functionalized Alkenes via Radical-Involved Triple Catalysis. Available at: [Link]

• SCL Lifesciences. (2024). What is Process Development and Why is It Important in Pharma?. Available at: [Link]

• PubMed. (1990). A facile asymmetric synthesis of glycerol phospholipids via tritylglycidol prepared by the asymmetric epoxidation of allyl alcohol. Thiolester and thioether analogs of phosphatidylcholine. Available at: [Link]

• PMC. (2025). Chemical Process Development in the Pharmaceutical Industry in Europe—Insights and Perspectives from Industry Scientists. Available at: [Link]

• Catalysis Science & Technology. (2019). Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase SmADH2 via an environmentally friendly TBCR system. RSC Publishing. Available at: [Link]

• CDMO. (2024). Process Development and Manufacturing in Pharmaceuticals: What You Need to Know. Available at: [Link]

• Scilit. (1990). A facile asymmetric synthesis of glyceol phospholipids via tritylglycidol prepared by the asymmetric epoxidation of allyl alcohol. Thiolester and thioether analogs of phosphatidylcholine. Available at: [Link]

• Pure Synth. (2025). Key Factors for Successful Scale-Up in Organic Synthesis. Available at: [Link]

• Westlake University. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Available at: [Link]

• Pharma Now. Process Chemistry: The Backbone of Drug Development. Available at: [Link]

• Pharmaffiliates. (2025). Pharmaceutical Intermediates Manufacturing Process | Complete Guide. Available at: [Link]

• ResearchGate. (2025). Synthesis of chiral alcohols from alkenes. a) A typical approach to... Available at: [Link]

• Study Mind. (2022). Considerations in Organic Synthesis (A-Level Chemistry). Available at: [Link]

• Analytical Chemistry. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Available at: [Link]

• Taylor & Francis. Glycidol – Knowledge and References. Available at: [Link]

• Waters Corporation. Chiral Purification of Volatile Flavors and Fragrances by SFC. Available at: [Link]

• Significance and use of glycidol. (2010). Available at: [Link]

• Chemistry LibreTexts. (2020). Safety. Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Available at: [Link]

• Moravek. (2024). Chemical Synthesis Safety Tips To Practice in the Lab. Available at: [Link]

• ResearchGate. Chiral Separation Techniques: A Practical Approach. Available at: [Link]

• NIST WebBook. 2-Propanol, 1,3-dimethoxy-. Available at: [Link]

• PubChem. 2,3-Dimethoxypropan-1-ol. Available at: [Link]

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• PubChem. (2R)-2,3-dimethoxypropan-1-ol. Available at: [Link]

• Patsnap. (2014). Preparation method of 2, 2-dimethoxypropane.
• Google Patents. (2008). A kind of method for 2,2-dimethoxypropane synthesis.
• Google Patents. (1988). Process for the production of 2,2-dimethoxypropane.

• Ataman Kimya. 2,2-DIMETHOXYPROPANE. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (2S)-2,3-dimethoxypropan-1-ol

Welcome to the technical support guide for the synthesis of (2S)-2,3-dimethoxypropan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable chiral building block. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experiments for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to obtain enantiomerically pure (2S)-2,3-dimethoxypropan-1-ol?

A1: There are two main strategies for synthesizing this chiral alcohol:

• Chiral Pool Synthesis: This is the most common approach, starting from a readily available, enantiopurified precursor. The most direct route begins with (S)-glycidol . This involves a regioselective ring-opening of the epoxide, followed by methylation. Another common chiral starting material is L-serine , which can be converted to the target molecule through a multi-step process involving stereospecific diazotization, reduction, and methylation.[1][2]

• Asymmetric Synthesis: This involves creating the chiral center during the synthesis, for example, through the asymmetric reduction of a corresponding ketone. While powerful, this approach is often more complex and less common for this specific molecule than starting from the chiral pool.

Q2: What is a realistic yield to expect for this synthesis?

A2: The expected yield is highly dependent on the chosen route, scale, and optimization of the reaction and purification steps. For the common route starting from (S)-glycidol, a well-optimized laboratory procedure should aim for yields in the range of 70-90%. However, initial attempts without optimization may result in significantly lower yields due to issues with regioselectivity, incomplete reactions, or product loss during workup.

Q3: How critical is the quality of the starting material?

A3: It is paramount. The enantiomeric purity of your final product is directly tied to the enantiomeric excess (ee) of your starting material, such as (S)-glycidol. Furthermore, impurities, especially water, can significantly impact the reaction. For instance, in methylation steps using strong bases and methylating agents, water can quench the base and hydrolyze the reagent, leading to incomplete reactions and lower yields. Always use high-purity, anhydrous starting materials and solvents.[3]

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low Overall Yield

You've completed the synthesis, but the amount of isolated product is disappointingly low. This is a multifaceted problem that requires a systematic investigation.

Potential Cause & In-Depth Solution

• Suboptimal Reaction Conditions: The efficiency of chemical reactions is highly sensitive to parameters like temperature, reaction time, and catalyst loading.[4]

  • Troubleshooting Steps:

    • Temperature Control: Ensure the reaction temperature is maintained within the optimal range. For base-catalyzed ring-opening of glycidol, moderately elevated temperatures (e.g., 65°C) can improve reaction rates without promoting significant side reactions.[5]

    • Reaction Time: Monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reactions stopped too early will be incomplete, while those run for too long can lead to byproduct formation.

    • Catalyst Loading: The amount of catalyst is crucial. For instance, in the synthesis of 3-methoxypropane-1,2-diol from glycidol, increasing the KOH catalyst from 10% to 20% mol significantly improved conversion and yield.[5] An excess, however, can complicate purification.

• Product Loss During Workup and Extraction: (2S)-2,3-dimethoxypropan-1-ol is a relatively small, polar molecule with a free hydroxyl group, giving it some solubility in water.[6] Significant product loss can occur during aqueous workup phases.

  • Troubleshooting Steps:

    • Brine Wash: Before extracting with an organic solvent, wash the aqueous layer with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, "salting out" the organic product and decreasing its solubility in water.[7]

    • Solvent Choice & Multiple Extractions: Use a suitable organic solvent for extraction (e.g., dichloromethane or ethyl acetate). Perform multiple extractions (e.g., 3-5 times) with smaller volumes of solvent, which is more efficient than a single extraction with a large volume.[8]

    • Avoid Emulsions: If emulsions form during extraction, they can be broken by adding more brine, gentle swirling, or filtering the mixture through a pad of celite.

• Purification Challenges: The product's boiling point may be close to that of impurities, or it may be sensitive to high temperatures during distillation.

  • Troubleshooting Steps:

    • Vacuum Distillation: Purify the final product by vacuum distillation. This lowers the boiling point, preventing thermal decomposition.[7]

    • Column Chromatography: For high-purity requirements or difficult separations, silica gel column chromatography is an effective method. A gradient of ethyl acetate in hexanes is a good starting point for elution.[9][10]

Troubleshooting Low Yield: A Decision Workflow

Caption: A troubleshooting decision tree for diagnosing and resolving low yield.

Issue 2: Poor Regioselectivity in (S)-Glycidol Ring-Opening

When synthesizing from (S)-glycidol, a common route involves the initial opening of the epoxide ring by a methoxide source to form 3-methoxypropane-1,2-diol, followed by methylation of the remaining secondary alcohol. However, you observe a mixture of products, indicating the methoxide attacked both carbons of the epoxide.

Potential Cause & In-Depth Solution

The regioselectivity of epoxide ring-opening is dictated by the reaction mechanism, which is controlled by the choice of catalyst (acidic vs. basic).

• Mechanism Under Basic/Nucleophilic Conditions (SN2):

  • Explanation: Under basic conditions (e.g., using sodium methoxide or potassium hydroxide in methanol), the reaction proceeds via an SN2 mechanism.[5][11] The nucleophile (methoxide, CH₃O⁻) will attack the less sterically hindered carbon atom. In (S)-glycidol, this is the terminal C3 position. This pathway leads to the desired 3-methoxypropane-1,2-diol intermediate.

  • To Promote this Pathway:

    • Use a Strong Base: Employ a basic catalyst like KOH, NaOH, or sodium methoxide. Studies on similar systems show that readily available alkaline metal hydroxides are highly effective.[5][11]

    • Avoid Acidic Conditions: Ensure that no adventitious acids are present. Use freshly prepared base solutions and high-quality, neutral solvents.

• Mechanism Under Acidic Conditions (SN1-like):

  • Explanation: In the presence of an acid catalyst, the epoxide oxygen is first protonated. This makes the epoxide a better leaving group. The C-O bonds are weakened, and the bond to the more substituted carbon (C2) breaks more easily due to the greater stability of the resulting partial positive charge (carbocation-like character). The nucleophile (methanol, CH₃OH) will then preferentially attack at the more substituted C2 position. This leads to the undesired regioisomer, 2-methoxypropane-1,3-diol .

  • To Avoid this Pathway: Do not use acid catalysts (e.g., H₂SO₄, p-TsOH) for this initial ring-opening step if the C3-opened product is desired.

Regioselectivity of Glycidol Ring-Opening

Caption: Base-catalyzed opening favors the desired product via SN2 attack.

Issue 3: Incomplete Methylation

After the final methylation step, you observe significant amounts of mono-methoxy intermediate (e.g., 3-methoxypropane-1,2-diol) along with your desired di-methoxy product.

Potential Cause & In-Depth Solution

• Insufficient Methylating Agent or Base: The most common cause is simply not using enough of the reagents required to methylate both hydroxyl groups (if starting from a diol) or the remaining hydroxyl group.

  • Troubleshooting Steps:

    • Stoichiometry: Carefully check the molar equivalents of your base and methylating agent (e.g., dimethyl sulfate or methyl iodide). To methylate a single hydroxyl group, you need at least one equivalent of base (to form the alkoxide) and one equivalent of the methylating agent. It is common practice to use a slight excess of the methylating agent (e.g., 1.1-1.5 equivalents) to ensure the reaction goes to completion.

    • Potent Base: A strong base is required to fully deprotonate the alcohol. Sodium hydride (NaH) is a common and effective choice for this step. Ensure the NaH is fresh (not passivated by atmospheric moisture) and use a suitable anhydrous aprotic solvent like THF or DMF.

• Poor Reagent Quality or Presence of Water:

  • Troubleshooting Steps:

    • Anhydrous Solvents: Ensure your reaction solvent is rigorously dried. Standard procedures for drying solvents like THF (e.g., distillation from sodium/benzophenone) should be followed.[3][12]

    • Reagent Purity: Use high-purity methylating agents. Impurities can interfere with the reaction.

Optimized Conditions for Key Synthetic Steps

The following table provides recommended parameters for the synthesis starting from (S)-glycidol. These may require further optimization for your specific setup.

Parameter	Step 1: Ring-Opening	Step 2: Methylation	Rationale & Reference
Starting Material	(S)-Glycidol	(2S)-3-methoxypropane-1,2-diol	Chiral pool synthesis is direct and efficient.
Key Reagent	Methanol (as solvent and reagent)	Sodium Hydride (NaH), Methyl Iodide (CH₃I)	Methanol provides the methoxy group. NaH is a strong, non-nucleophilic base.
Catalyst/Base	KOH (approx. 20 mol%)	NaH (≥ 1.1 equivalents)	Base catalysis ensures correct regioselectivity.[5] Strong base needed for alkoxide formation.
Solvent	Methanol	Anhydrous THF or DMF	Methanol serves as the reactant. Anhydrous aprotic solvent is critical for the NaH step.[3]
Temperature	60-70 °C (reflux)	0 °C to Room Temperature	Elevated temperature drives ring-opening.[5] Initial cooling controls exothermic deprotonation.
Reaction Time	2-4 hours	4-12 hours	Monitor by TLC/GC for completion.

References

• The Royal Society of Chemistry. SUPPORTING INFORMATION. [Link]

• Gallezot, P., et al. (2014). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization. Green Chemistry, 16(3), 1364-1373. [Link]

• Longchang Chemical. (2024, August 28). Purification of common solvents. [Link]

• Kiseljak, D., et al. (2018). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega, 3(9), 11933-11951. [Link]

• Li, Y., et al. (2023). Prediction of Synthesis Yield of Polymethoxy Dibutyl Ether Under Small Sample Conditions. Processes, 11(12), 3358. [Link]

• Semantic Scholar. The synthetic methodology of nonracemic glycidol and related 2,3-epoxy alcohols. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12486323, 2,3-Dimethoxypropan-1-ol. [Link]

• Organic Syntheses. acetone dibutyl acetal. [Link]

• The Royal Society of Chemistry. (2014). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents. [Link]

• Google Patents.

• ResearchGate. Spontaneous Resolution of Chiral 3-(2,3-Dimethylphenoxy)propane-1,2-diol under the Circumstances of an Unusual Diversity of Racemic Crystalline Modifications. [Link]

• Google Patents.

• ResearchGate. Synthesis of 2-amino alcohols and unnatural amino acids from serine. [Link]

• Lok, C. M., Ward, J. P., & van Dorp, D. A. (1976). The synthesis of chiral glycerides starting from D- and L-serine. Chemistry and Physics of Lipids, 16(2), 115-122. [Link]

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• 12. alfa-chemistry.com [alfa-chemistry.com]

Common side reactions and byproducts in the synthesis of (2S)-2,3-dimethoxypropan-1-ol

Welcome to the technical support center for the synthesis of (2S)-2,3-dimethoxypropan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges, side reactions, and byproduct formation encountered during the synthesis of this chiral building block. Here, we provide in-depth, experience-driven answers to frequently asked questions and detailed troubleshooting protocols to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to (2S)-2,3-dimethoxypropan-1-ol, and what are the primary side reactions for each?

The synthesis of (2S)-2,3-dimethoxypropan-1-ol typically starts from a readily available chiral precursor. The two most common starting materials are (S)-glycidol and L-serine. Each route has its own set of potential side reactions.

• From (S)-Glycidol: This is a popular route involving the ring-opening of the epoxide followed by methylation. A common method involves a base-catalyzed reaction with an alcohol, such as methanol.[1]

  • Primary Reaction: Nucleophilic attack of a methoxide ion on the less sterically hindered carbon of the epoxide ring.

  • Common Side Reactions:

    • Formation of the regioisomer: Attack on the more substituted carbon, leading to (2S)-1,3-dimethoxypropan-2-ol. The selectivity of the reaction is influenced by the catalyst and reaction conditions.[1]

    • Polymerization of glycidol: Especially under strongly basic or acidic conditions. Slow addition of glycidol to the reaction mixture can help minimize this.[1]

    • Incomplete methylation: Resulting in (S)-3-methoxypropane-1,2-diol.

• From L-Serine: This route involves the transformation of the amino and carboxylic acid functionalities of the amino acid L-serine.[2]

  • Primary Reaction Sequence: A multi-step process typically involving:

    • Diazotization of the amino group to a hydroxyl group.[2]

    • Esterification of the carboxylic acid.

    • Reduction of the ester to an alcohol.

    • Methylation of the two hydroxyl groups.

  • Common Side Reactions:

    • Racemization: The stereocenter can be susceptible to racemization at various stages, particularly during steps involving strong bases or harsh conditions.

    • Incomplete reactions: Each step (diazotization, esterification, reduction, methylation) can be a source of impurities if not driven to completion.

    • Over-oxidation or side reactions during diazotization: This can lead to a mixture of products.

Q2: I am observing a significant amount of an elimination byproduct during my Williamson ether synthesis for the methylation step. What is causing this and how can I minimize it?

The Williamson ether synthesis is a classic SN2 reaction where an alkoxide displaces a halide or other good leaving group.[3][4] However, it is often in competition with the E2 elimination reaction.[5]

Causality: The formation of an alkene byproduct is favored under several conditions:

• Steric Hindrance: If either the alkoxide or the alkyl halide is sterically bulky (e.g., using a tertiary alkyl halide), the backside attack required for the SN2 mechanism is hindered.[3] In such cases, the alkoxide will act as a base, abstracting a proton and leading to elimination.[5]

• Strongly Basic, Non-nucleophilic Conditions: While a strong base is required to deprotonate the alcohol to form the nucleophilic alkoxide, very strong and bulky bases can favor elimination.[6]

• High Reaction Temperatures: Higher temperatures generally favor elimination over substitution.

Troubleshooting Protocol: To minimize the elimination byproduct, consider the following adjustments:

Parameter	Recommendation	Rationale
Choice of Alkyl Halide	Use a primary alkyl halide (e.g., methyl iodide or methyl bromide).	Primary halides are less sterically hindered, favoring the SN2 pathway.[3]
Base Selection	Use a strong, but not overly hindered base like sodium hydride (NaH).	NaH efficiently deprotonates the alcohol to form the alkoxide without introducing significant steric bulk.[6]
Temperature Control	Maintain the lowest effective temperature for the reaction.	Lower temperatures favor the SN2 reaction over the E2 elimination.
Solvent	Use a polar aprotic solvent like THF or DMF.	These solvents solvate the cation of the alkoxide, leaving the anion more nucleophilic and less basic.

Q3: My final product shows signs of racemization. At which steps is this most likely to occur and how can I prevent it?

Maintaining the stereochemical integrity of the chiral center is crucial. Racemization can occur if a reaction proceeds through a planar intermediate or if the chiral center is epimerized.

Likely Stages for Racemization:

• During Deprotonation with a Strong Base: If there is an acidic proton adjacent to the stereocenter, a strong base could potentially abstract it, leading to a planar enolate intermediate which can be protonated from either face, causing racemization.

• SN1-type Reactions: If any step proceeds through a carbocation intermediate (SN1 mechanism), the stereochemical information will be lost. This is less common in the typical synthetic routes for this molecule but can occur with certain reagents or under acidic conditions.

Prevention Strategies:

• Careful Selection of Base: Use a base that is strong enough to deprotonate the intended alcohol but not so strong that it deprotonates a carbon, if that could lead to racemization.

• Avoid Harsh Conditions: Prolonged exposure to strong acids or bases, or high temperatures, can increase the risk of racemization.

• Protecting Groups: In the L-serine route, protecting the amino and carboxyl groups can help to prevent side reactions and maintain the stereochemistry.[7]

Q4: I am having difficulty removing all the byproducts from my final product. What are some effective purification strategies?

Purification of (2S)-2,3-dimethoxypropan-1-ol can be challenging due to the presence of structurally similar byproducts. A multi-step purification approach is often necessary.

Recommended Purification Workflow:

Caption: A general workflow for the purification of (2S)-2,3-dimethoxypropan-1-ol.

Detailed Steps & Troubleshooting:

• Aqueous Workup: After the reaction is complete, quench the reaction mixture carefully, often with water or a saturated aqueous solution of ammonium chloride.[8] This will neutralize any remaining reactive species.

• Extraction: Extract the product into an organic solvent like diethyl ether or dichloromethane. Perform multiple extractions to ensure complete recovery of the product.[9]

• Washing: Wash the combined organic layers with brine to remove most of the water.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.[10]

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Column Chromatography: This is often the most critical step for removing closely related impurities.

  • Stationary Phase: Silica gel is commonly used.

  • Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. The polarity can be adjusted based on TLC analysis.

• Distillation: For final purification, distillation under reduced pressure can be effective, especially for removing non-volatile impurities.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low Yield	1. Incomplete reaction. 2. Formation of side products. 3. Loss of product during workup/purification.	1. Monitor reaction progress by TLC or GC/MS. Increase reaction time or temperature if necessary. 2. Re-evaluate reaction conditions (see FAQs on side reactions). 3. Ensure efficient extraction and careful handling during purification.
Presence of Starting Material	1. Insufficient reagent (e.g., methylating agent, base). 2. Reaction time too short. 3. Low reaction temperature.	1. Use a slight excess of the limiting reagent. 2. Extend the reaction time. 3. Increase the reaction temperature cautiously.
Multiple Spots on TLC Close to the Product Spot	1. Formation of regioisomers or diastereomers. 2. Incomplete methylation.	1. Optimize reaction conditions for better selectivity. 2. Ensure complete methylation by using sufficient methylating agent and adequate reaction time. 3. Use a high-resolution purification technique like flash column chromatography.

Experimental Protocols

Protocol 1: Synthesis from (S)-Glycidol

This protocol is adapted from methodologies involving the base-catalyzed ring-opening of epoxides.[1]

Materials:

• (S)-Glycidol

• Methanol (anhydrous)

• Potassium hydroxide (KOH)

• Diethyl ether

• Saturated aqueous ammonium chloride

• Anhydrous sodium sulfate

• Methyl iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

Part A: Synthesis of (S)-3-methoxypropane-1,2-diol

• To a solution of potassium hydroxide (20 mol%) in anhydrous methanol, slowly add (S)-glycidol (1.0 eq) at 0 °C.[1]

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Part B: Methylation to (2S)-2,3-dimethoxypropan-1-ol

• Dissolve the crude (S)-3-methoxypropane-1,2-diol in anhydrous THF.

• Carefully add sodium hydride (2.2 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Cool the mixture to 0 °C and add methyl iodide (2.5 eq) dropwise.

• Let the reaction stir at room temperature overnight.

• Carefully quench the reaction with water at 0 °C.

• Proceed with aqueous workup and purification as described in the purification section.

Caption: Synthetic pathway from (S)-glycidol.

Protocol 2: Synthesis from L-Serine

This protocol is a conceptual outline based on established transformations of amino acids.[2]

Materials:

• L-Serine

• Sodium nitrite

• Sulfuric acid

• Methanol

• Thionyl chloride

• Lithium aluminum hydride (LAH)

• Anhydrous THF

• Methyl iodide

• Sodium hydride

Step-by-Step Procedure:

• Diazotization: Convert the amino group of L-serine to a hydroxyl group using sodium nitrite in an acidic aqueous solution.[2]

• Esterification: Convert the carboxylic acid to a methyl ester, for example, by reacting with methanol and a catalyst like thionyl chloride.

• Reduction: Reduce the methyl ester to a primary alcohol using a strong reducing agent like LAH in anhydrous THF.

• Methylation: Perform a double Williamson ether synthesis on the resulting triol using sodium hydride and methyl iodide as described in Protocol 1, Part B, adjusting the stoichiometry accordingly.

• Purify the final product using the methods outlined in the purification section.

References

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Oreate AI Blog. (2026, January 8). Understanding Williamson Synthesis: The Art of Ether Creation. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Davis, P. (2013, October 1). A Brief Explanation of the Williamson Ether Synthesis. YouTube. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization. [Link]

• Semantic Scholar. (1991, June 1). The synthetic methodology of nonracemic glycidol and related 2,3-epoxy alcohols. [Link]

• Wikipedia. (n.d.). Glycidol. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Synthesis of 2-amino alcohols and unnatural amino acids from serine. [Link]

• PubMed. (1976, March). The synthesis of chiral glycerides starting from D- and L-serine. [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. [Link]

• Royal Society of Chemistry. (n.d.). A facile approach for preparing multicyclic polymer through combining ATRP and photo-induced coupling reaction. [Link]

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• 1. zaguan.unizar.es [zaguan.unizar.es]
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• 4. Understanding Williamson Synthesis: The Art of Ether Creation - Oreate AI Blog [oreateai.com]
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• 10. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Reactions with (2S)-2,3-dimethoxypropan-1-ol

Welcome to the technical support center for (2S)-2,3-dimethoxypropan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during chemical reactions with this chiral building block, specifically focusing on overcoming low conversion rates.

Introduction to (2S)-2,3-dimethoxypropan-1-ol

(2S)-2,3-dimethoxypropan-1-ol is a valuable chiral starting material in organic synthesis. Its structure, featuring a primary alcohol and two methoxy groups on a chiral backbone, offers a unique combination of reactivity and stereochemical control. However, these features can also present challenges in achieving high conversion rates in various transformations, particularly in nucleophilic substitution reactions. This guide provides a structured approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: I am observing very low to no conversion in my reaction with (2S)-2,3-dimethoxypropan-1-ol. What are the most common initial checks I should perform?

A1: Low or no conversion often points to fundamental issues with the reaction setup or reagents. Start by verifying the following:

• Reagent Purity: Ensure that (2S)-2,3-dimethoxypropan-1-ol and all other reagents are of high purity and anhydrous, as moisture can quench reagents like strong bases.

• Reaction Conditions: Double-check that the reaction temperature, pressure, and atmosphere (e.g., inert gas) are appropriate for the intended transformation.

• Order of Addition: Confirm the correct order of reagent addition. For instance, in a Williamson ether synthesis, the alcohol should be deprotonated before the addition of the electrophile.[1][2]

Q2: My primary goal is to perform a Williamson ether synthesis. Why is the hydroxyl group of (2S)-2,3-dimethoxypropan-1-ol not reacting efficiently?

A2: The hydroxyl group (-OH) is a poor leaving group.[3] For a successful nucleophilic substitution, it must first be activated. This is typically achieved in one of two ways:

• Deprotonation: In a Williamson ether synthesis, the alcohol is treated with a strong base (e.g., sodium hydride, NaH) to form a more nucleophilic alkoxide.[2][3]

• Conversion to a Better Leaving Group: The -OH group can be converted to a sulfonate ester, such as a tosylate (-OTs) or mesylate (-OMs), which are excellent leaving groups for subsequent SN2 reactions.[4][5][6]

Q3: I've activated the hydroxyl group as a tosylate, but my substitution reaction with a nucleophile is still sluggish. What could be the issue?

A3: Several factors can lead to low conversion even with an activated substrate:

• Steric Hindrance: While the reaction center is a primary carbon, the presence of a methoxy group at the adjacent carbon (C2) might introduce some steric hindrance, slowing down the SN2 reaction.[7]

• Nucleophile Strength: The chosen nucleophile may not be strong enough to displace the tosylate group efficiently.

• Solvent Choice: The solvent plays a critical role in SN2 reactions. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they do not solvate the nucleophile as strongly as protic solvents, leaving it more available to react.[8][9]

Q4: I am observing the formation of an alkene byproduct. What is causing this and how can I minimize it?

A4: The formation of an alkene suggests a competing elimination (E2) reaction.[8][10] This is more common with secondary and tertiary alkyl halides but can occur with primary substrates under certain conditions, especially with a strong, sterically hindered base.[2][11] To minimize elimination:

• Choice of Base: Use a strong, non-hindered base like sodium hydride (NaH) for deprotonation rather than a bulky base like potassium tert-butoxide.

• Temperature: Lowering the reaction temperature generally favors substitution over elimination.

• Nucleophile: Use a good nucleophile that is a weak base.[10]

Troubleshooting Guides

Guide 1: Low Yield in Williamson Ether Synthesis

The Williamson ether synthesis is a common method for forming ethers from alcohols and is a prime example of an SN2 reaction.[1]

Problem: Consistently low yield (<50%) in the reaction of (2S)-2,3-dimethoxypropan-1-ol with an alkyl halide.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in Williamson ether synthesis.

Data Summary: Common Conditions for Williamson Ether Synthesis

Parameter	Recommended Condition	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic, and minimally sterically hindered to favor alkoxide formation over elimination.[3]
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents enhance the nucleophilicity of the alkoxide by not solvating it as strongly as protic solvents.[8][9]
Leaving Group	I > Br > Cl > OTs/OMs	Better leaving groups accelerate the SN2 reaction rate.[12]
Temperature	50-100 °C	Provides sufficient energy for the reaction without favoring the elimination side reaction.[1]

Guide 2: Activating the Hydroxyl Group as a Sulfonate Ester

Converting the alcohol to a tosylate or mesylate is an excellent strategy to facilitate nucleophilic substitution.[5][6]

Problem: Low yield or incomplete conversion during the tosylation or mesylation of (2S)-2,3-dimethoxypropan-1-ol.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for tosylation/mesylation reactions.

Key Considerations for Stereochemistry:

The tosylation or mesylation of an alcohol occurs at the oxygen atom and does not involve the chiral carbon center. Therefore, the stereochemistry of (2S)-2,3-dimethoxypropan-1-ol should be retained during this activation step.[13] Subsequent SN2 reactions will proceed with an inversion of configuration at the primary carbon.[14][15]

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis

This protocol describes a general method for the O-alkylation of (2S)-2,3-dimethoxypropan-1-ol.

Materials:

• (2S)-2,3-dimethoxypropan-1-ol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Alkyl halide (e.g., benzyl bromide)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add a suspension of sodium hydride (1.2 equivalents) in anhydrous DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of (2S)-2,3-dimethoxypropan-1-ol (1.0 equivalent) in anhydrous DMF to the sodium hydride suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Tosylation

This protocol outlines the conversion of the primary alcohol to a tosylate.

Materials:

• (2S)-2,3-dimethoxypropan-1-ol

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 equivalent) in anhydrous pyridine under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction at 0 °C for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Pour the reaction mixture into ice-cold 1 M HCl and extract with DCM (3 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be used in the next step without further purification or purified by chromatography if necessary.

Analytical Monitoring

Effective monitoring is crucial for troubleshooting and optimizing reactions.

Technique	Application
Thin Layer Chromatography (TLC)	Rapidly assess reaction progress by monitoring the disappearance of starting materials and the appearance of products.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identify and quantify volatile products and byproducts, useful for detecting elimination products.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirm the structure of the desired product and identify impurities. ¹H and ¹³C NMR are essential for characterization.[16][17]
Infrared (IR) Spectroscopy	Monitor the disappearance of the broad -OH stretch (around 3300-3500 cm⁻¹) of the starting alcohol and the appearance of characteristic ether C-O stretches.[16][18]
Chiral High-Performance Liquid Chromatography (HPLC)	Verify the enantiomeric purity of the starting material and the final product to ensure no racemization has occurred.

Conclusion

Low conversion rates in reactions involving (2S)-2,3-dimethoxypropan-1-ol can often be overcome by a systematic approach to troubleshooting. By carefully considering the activation of the hydroxyl group, optimizing reaction conditions to favor the desired SN2 pathway, and minimizing competing side reactions, researchers can significantly improve the efficiency of their synthetic transformations. This guide provides a foundational framework for diagnosing and resolving common issues, enabling the successful application of this versatile chiral building block in complex organic synthesis.

References

• BenchChem. (2025). Troubleshooting low yield in 1-O-Propyl-rac-glycerol synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• Wikipedia. (n.d.). SN2 reaction.
• ResearchGate. (2012, February 2). What is the role and mechanism of action of tosyl chloride in organic synthesis?
• Nucleophilic Substitution with OH - Reaction Mechanism Notes: Organic Chemistry Revision Sheets.
• BenchChem. (2025). Troubleshooting Inconsistent Results in Glycerol-Containing Assays.
• Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism.
• Chemistry LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis.
• YouTube. (2019, July 24).
• Chemistry LibreTexts. (2023, January 22). Hydroxyl Group Substitution.
• ResearchGate. (2021, January 28).
• Francis Academic Press. (n.d.).
• Master Organic Chemistry. (2015, March 10).
• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis.
• Benchchem. (2025). Spectroscopic Profile of (R)-3-Methoxy-2-methylpropan-1-ol: A Technical Guide.
• Chemistry Steps. (n.d.).
• Benchchem. (2025). Troubleshooting guide for the synthesis of chiral alcohols.
• RSC Publishing. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions.
• PubChem. (n.d.). 2,3-Dimethoxypropan-1-ol.
• Bartleby.com. (2021, May 26). Williamson Ether Synthesis.
• Guidechem. (2021, October 16). How to prepare (2S)-2-Methoxy-1-propanol? - FAQ.
• Odinity. (2014, April 1). Investigating Substitution Reactions of Various Alcohol-Containing Compounds.
• Reddit. (2023, December 23).
• ResearchGate. (2016, March 30).
• RSC Publishing. (n.d.). Competitive dynamics of elimination and substitution reactions modulated using nucleophiles and leaving groups.
• PubMed. (2018, September 5). How a Solvent Molecule Affects Competing Elimination and Substitution Dynamics.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Switching of regioselectivity in base-mediated diastereoselective annulation of 2,3-epoxy tosylates and their N-tosylaziridine analogs with 2-mercaptobenzimidazole.
• PubChem. (n.d.). (2R)-2,3-dimethoxypropan-1-ol.
• Benchchem. (n.d.). Minimizing elimination byproducts in substitution reactions of (2S)-2-Iodobutane.
• SFU Summit. (n.d.).
• PMC. (n.d.).
• ChemRxiv. (n.d.).
• Benchchem. (n.d.). The Formation of 2-Phenylpropyl Tosylate: A Mechanistic and Methodological Guide.
• Master Organic Chemistry. (2014, October 24). The SN2 Reaction.
• ChemRxiv. (n.d.). Regioselective Preparation of Hetero-2,3-Diarylpropionic Acids.
• MDPI. (2022, October 20). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2.
• Benchchem. (n.d.). The Versatile Intermediate: A Technical Guide to 1,3-Dibromo-2,2-dimethoxypropane in Organic Synthesis.
• Shemmassian Academic Consulting. (2024, August 8).
• Eureka | Patsnap. (n.d.).
• Google Patents. (n.d.). US4775447A - Process for the production of 2,2-dimethoxypropane.
• PubMed. (2021, October 1).
• Sciencemadness.org. (n.d.).
• Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2)
• Wiley Online Library. (2002, May 17). Chiral separation machinery using new crystalline inclusion hosts: Match/mismatch in the enantiomer recognition of (R,S)-1-methoxy-2-propanol effected by a borneol/fenchol building block exchange in the host molecule.
• ResearchGate. (n.d.). 2-Methoxy-2-(1-naphthyl)
• YouTube. (2021, August 25).
• RSC Advances (RSC Publishing). (n.d.). Merging dynamic and static chirality in propeller-shaped carbazole oligomers via chiral amine substitution.

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Methods for removing water from reactions involving (2S)-2,3-dimethoxypropan-1-ol

Technical Support Center: Troubleshooting Water Removal in (2S)-2,3-Dimethoxypropan-1-ol Workflows

Introduction Welcome to the Application Support Center. As researchers working with (2S)-2,3-dimethoxypropan-1-ol—a versatile, chiral glycerol derivative—you already know that driving condensation, esterification, or acetalization reactions to completion requires rigorous water removal[1]. Because this specific molecule is highly polar, possesses a high boiling point, and contains mildly acid-sensitive methoxy ethers, standard dehydration techniques often require careful optimization to prevent product loss or side reactions.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and validated protocols for the three most effective water removal methods in organic synthesis.

Workflow Decision Matrix

Before selecting a dehydration method, evaluate your reaction's thermal and chemical limits.

Decision tree for selecting the optimal water removal method.

Section 1: Azeotropic Distillation (Dean-Stark)

Azeotropic distillation uses a co-solvent (entrainer) that forms a minimum-boiling azeotrope with water, allowing it to be continuously vaporized, condensed, and separated in a Dean-Stark trap[1].

FAQ & Troubleshooting Q: My (2S)-2,3-dimethoxypropan-1-ol is disappearing from the reaction flask during Dean-Stark distillation. What is happening? A: (2S)-2,3-dimethoxypropan-1-ol is a relatively small, polar molecule. If your solvent volume is too low or the reflux is excessively vigorous, the alcohol can co-distill or partition into the aqueous layer trapped in the Dean-Stark apparatus. Solution: Ensure you are using a sufficient volume of azeotroping solvent (e.g., 10-15 volumes of toluene) to maintain the boiling point. Adding a fractionating column between the flask and the trap can prevent the physical co-distillation of the high-boiling alcohol.

Q: Why is my esterification stalling even with a Dean-Stark trap? A: The azeotrope might not be carrying water efficiently if the temperature is too low. Toluene and water form an azeotrope that boils at 84.1 °C. Ensure your heating block or oil bath is set to at least 115–120 °C to maintain a robust, continuous reflux that physically drives the water vapor into the condenser[1].

Standard Protocol: Dean-Stark Distillation

• Charge a round-bottom flask with (2S)-2,3-dimethoxypropan-1-ol (1.0 eq), the coupling partner (e.g., carboxylic acid, 1.1 eq), acid catalyst (e.g., p-TsOH, 0.05 eq), and toluene (10 mL per gram of substrate).

• Attach a Dean-Stark trap filled with toluene, and fit a reflux condenser on top.

• Heat the mixture to 120 °C (external temperature) to achieve a steady reflux.

• Monitor the accumulation of water in the lower phase of the trap's side-arm. The reaction is complete when the water level remains constant for 1 hour.

• Cool to room temperature, wash the organic layer with saturated aqueous NaHCO3 to quench the catalyst, and concentrate under reduced pressure.

Table 1: Azeotropic Data for Common Entrainers

Entrainer Solvent	Boiling Point of Pure Solvent (°C)	Boiling Point of Azeotrope with Water (°C)	Water Composition in Azeotrope (% w/w)
Benzene	80.1	69.2	8.8
Cyclohexane	80.7	69.8	8.5
Toluene	110.6	84.1	20.2

Section 2: Molecular Sieves (3A)

For temperature-sensitive reactions, molecular sieves are ideal. They function via size-exclusion, trapping water molecules within their crystalline aluminosilicate pores[2].

FAQ & Troubleshooting Q: Can I use 4A or 5A molecular sieves instead of 3A for faster dehydration? A: This is highly discouraged. While 4A and 5A sieves have larger pore sizes (4 Å and 5 Å) and can absorb water rapidly, their cavities are large enough to adsorb smaller organic molecules[3]. Furthermore, larger pore sieves exhibit higher inherent Lewis acidity, which can promote unwanted side reactions, such as the cleavage of the methoxy ethers on your substrate. 3A sieves strictly exclude (2S)-2,3-dimethoxypropan-1-ol, preventing product loss.

Q: How should I prepare the molecular sieves before the reaction? A: Commercially available sieves contain up to 20% adsorbed atmospheric moisture by weight. They must be thermally activated. Heating them to 300 °C under high vacuum for 3–4 hours removes bound water, restoring their full capacity[2].

Standard Protocol: In-situ Dehydration with 3A Molecular Sieves

• Activation: Place 3A molecular sieves (1.5–1.7 mm pellets) in a Schlenk flask. Heat to 300 °C under vacuum (<1 mbar) for 4 hours. Cool to room temperature under an argon atmosphere.

• Reaction Setup: Add the activated sieves (typically 150% w/w relative to the theoretical water byproduct) to the reaction flask containing (2S)-2,3-dimethoxypropan-1-ol and an anhydrous solvent (e.g., DCM or THF).

• Execution: Stir the reaction gently using an overhead stirrer or a low-speed magnetic stir bar. Note: Vigorous magnetic stirring can cause mechanical attrition of the sieves, creating a fine aluminosilicate suspension that is notoriously difficult to filter[2].

• Workup: Filter the reaction mixture through a pad of Celite to remove the sieves before downstream purification.

Table 2: Molecular Sieve Pore Sizes and Target Molecules

Sieve Type	Nominal Pore Diameter (Å)	Molecules Adsorbed	Molecules Excluded
3A	3.0	Water (2.6 Å), Ammonia	Methanol, Ethanol, (2S)-2,3-dimethoxypropan-1-ol
4A	4.0	Ethanol, H2S, CO2	Propylene, larger alcohols
5A	5.0	n-Butanol, linear alkanes	Branched alkanes, cyclic compounds

Section 3: Chemical Water Scavengers (Orthoesters)

Orthoesters, such as triethyl orthoformate or 2-chloroethyl orthoformate, react irreversibly with water under acidic conditions. They serve a dual role as dehydrating agents and equilibrium drivers[4].

FAQ & Troubleshooting Q: When should I use an orthoester instead of molecular sieves? A: Orthoesters are excellent for homogeneous reactions where solid sieves might interfere with stirring, or when the reaction requires absolute, continuous dehydration to drive a thermodynamically difficult equilibrium (e.g., forming complex acetals with (2S)-2,3-dimethoxypropan-1-ol)[5].

Q: Will the byproducts of the orthoester interfere with my reaction? A: Orthoesters hydrolyze into a formate ester and two equivalents of alcohol[4]. If your reaction is a transesterification, the generated alcohol (e.g., ethanol from triethyl orthoformate) will compete with (2S)-2,3-dimethoxypropan-1-ol as a nucleophile. Solution: To avoid cross-reactivity, either use an orthoester that matches your substrate (rarely feasible for complex alcohols), or rely on 2-chloroethyl orthoformate, whose byproduct (2-chloroethanol) is a poor nucleophile due to the electron-withdrawing chlorine atom[4].

Acid-catalyzed hydrolysis mechanism of orthoesters scavenging water.

Standard Protocol: Chemical Dehydration using Orthoesters

• Dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 eq) and the electrophilic substrate in an anhydrous solvent under inert atmosphere.

• Add 1.2 to 1.5 equivalents of 2-chloroethyl orthoformate relative to the expected water generation[4].

• Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, 0.05 eq)[4].

• Stir at the required temperature. The orthoester will continuously scavenge water as it forms, driving the reaction forward.

• Quench the acid catalyst with a mild base (e.g., triethylamine) before aqueous workup to prevent reverse hydrolysis of your product.

References[4] 2-Chloroethyl Orthoformate: A Powerful Dehydrating Agent for Advanced Organic Synthesis - Benchchem - URL[1] Video: Dean-Stark Trap: Principle, Use in Chemical Reactions - JoVE -URL[2] Comparison of Water-Removal Efficiency of Molecular Sieves Vibrating by Rotary Shaking and Electromagnetic Stirring from Feedstock Oil for Biofuel Production - MDPI - URL[3] Study on the Adsorption of Trace Water in N-Methyl-pyrrolidone Solvents by A-Type Molecular Sieves - ACS Omega - URL[5] Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Publishing - URL

Sources

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Preventing racemization of (2S)-2,3-dimethoxypropan-1-ol during functionalization

Topic: Preventing Racemization and Rearrangement of (2S)-2,3-Dimethoxypropan-1-ol

Welcome to the Technical Support Center. This guide addresses a critical challenge in synthetic chemistry: preserving the stereochemical integrity of (2S)-2,3-dimethoxypropan-1-ol during the functionalization of its primary alcohol. Because of the adjacent C2 stereocenter bearing a methoxy group, this molecule is highly susceptible to epimerization via enolization (during oxidation) and structural rearrangement via Neighboring Group Participation (during nucleophilic substitution).

Below are expert troubleshooting guides, causality-driven FAQs, and self-validating protocols to ensure high enantiomeric excess (ee%) and regioselectivity in your workflows.

Module 1: Oxidation Workflows (The Alpha-Proton Dilemma)

FAQ 1: Why does my (2S)-2,3-dimethoxypropan-1-ol lose enantiomeric excess (ee) when oxidized to the aldehyde?

Causality: When the primary alcohol is oxidized to (2S)-2,3-dimethoxypropanal, the proton at the C2 chiral center becomes highly acidic. This is due to the electron-withdrawing nature of both the newly formed carbonyl group and the adjacent methoxy group. Under standard basic or acidic conditions, this proton is easily abstracted, forming a planar, achiral enol or enolate intermediate. Because the intermediate is flat, reprotonation occurs indiscriminately from either face, leading to rapid racemization 1[1].

FAQ 2: How can I prevent racemization during a Swern oxidation?

Causality & Solution: The standard Swern oxidation utilizes triethylamine (TEA) to facilitate the intramolecular elimination of the alkoxy sulfonium ylide 2[2]. However, TEA is basic enough to deprotonate the alpha-proton of the resulting chiral aldehyde. To prevent this, substitute TEA with the bulkier, sterically hindered base N,N-Diisopropylethylamine (DIPEA, Hünig's base) . DIPEA is sufficiently basic to drive the ylide collapse but too bulky to efficiently abstract the alpha-proton, thereby preserving the stereocenter 1[1].

Protocol: Modified Swern Oxidation (Stereoretentive)

Self-Validating System: The strict adherence to -78 °C controls the kinetic collapse of the intermediate, while the steric bulk of DIPEA prevents thermodynamic enolization.

• Preparation: Purge a flame-dried round-bottom flask with Argon. Add anhydrous dichloromethane (DCM) and oxalyl chloride (1.2 equiv). Cool to -78 °C.

• Activation: Dropwise add anhydrous dimethyl sulfoxide (DMSO, 2.4 equiv) dissolved in DCM. Stir for 15 minutes at -78 °C to form the dimethylsulfonium oxychloride intermediate.

• Alcohol Addition: Slowly add (2S)-2,3-dimethoxypropan-1-ol (1.0 equiv) dissolved in DCM. Stir for 45 minutes at -78 °C to form the alkoxy sulfonium ylide.

• Base Quench: Dropwise add DIPEA (5.0 equiv). Crucial step: Do not use TEA.

• Warming & Workup: Stir for 15 minutes at -78 °C, then slowly warm to 0 °C. Immediately quench with saturated aqueous NH₄Cl to neutralize the base, extract with DCM, dry over Na₂SO₄, and concentrate under reduced pressure.

Caption: Base/Acid-catalyzed enolization pathway leading to racemization of the alpha-chiral aldehyde.

Module 2: Nucleophilic Substitution (The NGP Threat)

FAQ 3: When I convert the primary alcohol to a mesylate and react it with a nucleophile, I get rearranged products. Why?

Causality: This is a classic case of Neighboring Group Participation (NGP) , also known as anchimeric assistance 3[3]. When the C1 alcohol is converted into a discrete leaving group (like mesylate or tosylate), the lone pairs on the adjacent C2-methoxy group can attack C1 intramolecularly. This forms a highly reactive, bridged 3-membered cyclic oxonium ion intermediate 4[4]. When the external nucleophile finally attacks, it can attack at C1 (yielding the desired product) or at C2 (breaking the C2-O bond, causing inversion at C2, and resulting in a rearranged 2-substituted-1,3-dimethoxypropane byproduct).

FAQ 4: How do I bypass the NGP pathway to achieve clean substitution?

Causality & Solution: To outcompete intramolecular NGP, the substitution must occur faster than the oxonium ion can form, avoiding discrete leaving groups altogether. The Mitsunobu reaction is the optimal solution. It activates the alcohol as an oxyphosphonium ion, which is instantly displaced by the nucleophile via a concerted Sₙ2 mechanism. Because there is no long-lived leaving group, the C2-methoxy group does not have the opportunity to participate.

Protocol: Mitsunobu Substitution (e.g., Thioether Formation)

Self-Validating System: The order of addition ensures the nucleophile is present the exact moment the alcohol is activated, kinetically outcompeting NGP.

• Preparation: In a flame-dried flask under Argon, dissolve (2S)-2,3-dimethoxypropan-1-ol (1.0 equiv), triphenylphosphine (PPh₃, 1.2 equiv), and the pronucleophile (e.g., thioacetic acid, 1.2 equiv) in anhydrous THF.

• Cooling: Cool the mixture to 0 °C to suppress side reactions and control the exotherm.

• Activation/Displacement: Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv). The reaction color will shift as the betaine intermediate forms and immediately reacts with the alcohol and nucleophile.

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Concentrate the mixture under reduced pressure and purify directly via silica gel chromatography to isolate the cleanly substituted product.

Caption: Neighboring Group Participation (NGP) by the C2-methoxy group competing with direct SN2.

Quantitative Data Summaries

Table 1: Impact of Oxidation Methods on Enantiomeric Excess (ee%)

Oxidation Method	Base Used	Reaction Temp	Intermediate State	Typical ee%
Standard Swern	Triethylamine (TEA)	-78 °C to 0 °C	Basic	80-85% (Partial Racemization)
Modified Swern	DIPEA (Hünig's Base)	-78 °C to 0 °C	Mildly Basic (Sterically Hindered)	>96% (Stereoretentive)

| Dess-Martin (DMP) | None (Neutral) | Room Temp | Neutral | >98% (Stereoretentive) |

Table 2: Substitution Strategies and NGP Byproduct Formation

Activation Method	Nucleophile Delivery	NGP Opportunity	Target Product Yield	Rearranged Byproduct
Mesylation (MsCl) → Sₙ2	Sequential (2 steps)	High (Discrete leaving group)	Low-Moderate	High (via Oxonium ion)
Tosylation (TsCl) → Sₙ2	Sequential (2 steps)	High (Discrete leaving group)	Low-Moderate	High (via Oxonium ion)

| Mitsunobu (PPh₃/DIAD) | Concerted (1 pot) | Low (Rapid in-situ displacement) | High | Trace / None |

References

• Beilstein Journal of Organic Chemistry , "Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products". 1

• Alfa Chemistry , "Swern Oxidation". 2

• ResearchGate , "Neighboring-Group Participation Involving the Oxygen Atom of the O,O- or O,N-Acetal Functional Groups".3

• ACS Publications , "Theoretical Study of 1-Methoxy-2-sulfanylethan-1-yl Cation: Insight into Intermediates in Glycosidation Reactions".4

Sources

• 1. BJOC - Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products [beilstein-journals.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Distillation of 2,3-Dimethoxypropan-1-ol Isomers

Welcome to the technical support center for the purification of 2,3-dimethoxypropan-1-ol and its isomers. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the separation and purification of these valuable synthons. My approach is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your distillation processes effectively.

The Core Challenge: Separating Close-Boiling Structural Isomers

Table 1: Physicochemical Properties of Dimethoxypropanol Isomers

Property	2,3-Dimethoxypropan-1-ol	1,3-Dimethoxypropan-2-ol	Data Source(s)
CAS Number	40453-77-8	623-69-8	[1][2][3]
Molecular Formula	C₅H₁₂O₃	C₅H₁₂O₃	[1][2][3]
Molecular Weight	120.15 g/mol	120.15 g/mol	[1][2][3]
Boiling Point (760 mmHg)	Predicted to be very close to its isomer	~169 °C (442.2 K)	[3]

Frequently Asked Questions (FAQs)

Q1: Why can't I separate 2,3-dimethoxypropan-1-ol from my reaction mixture using simple distillation?

A1: The key impurity is the 1,3-dimethoxypropan-2-ol isomer, which has a boiling point extremely close to the target compound. Simple distillation is only effective for separating liquids with a boiling point difference of greater than 25 °C[4]. For close-boiling mixtures like these isomers, a more efficient method, fractional distillation, is required[5][6].

Q2: My product is turning yellow/brown during distillation. What's happening?

A2: This is a classic sign of thermal decomposition. With a boiling point around 169 °C, these alcohols are susceptible to degradation at elevated temperatures. The solution is to perform the distillation under reduced pressure (vacuum distillation), which lowers the boiling point of the compounds, allowing them to distill at a lower, safer temperature that prevents degradation.

Q3: What is a "theoretical plate" and why is it important for this separation?

A3: A theoretical plate is a concept used to measure the efficiency of a distillation column. It represents one hypothetical cycle of vaporization and condensation. Each cycle enriches the vapor in the more volatile component. Because these isomers have such similar volatilities, you need many successive vaporization-condensation cycles to achieve separation. Therefore, a column with a high number of theoretical plates (or a low Height Equivalent to a Theoretical Plate, HETP) is essential[5].

Q4: Is it possible that these isomers form an azeotrope?

A4: While specific data for an azeotrope between these two isomers is not published, it is a possibility for any close-boiling, non-ideal mixture. An azeotrope is a mixture with a constant boiling point and composition, which cannot be separated by standard distillation[7]. If you observe a constant boiling point but analysis shows a mixed fraction, you may have an azeotrope. In such cases, advanced techniques like extractive distillation are necessary.

Troubleshooting Guide: From Common Issues to Advanced Solutions

This section addresses specific problems you may encounter during your experiments.

Issue 1: Poor Separation & Co-distillation of Isomers

• Question: I'm using a fractionating column, but my collected fractions are still a mixture of both isomers. How can I improve the separation?

• Answer & Causality: This indicates that your distillation setup lacks the required efficiency for this difficult separation. The two most likely causes are insufficient column efficiency and an improper heating/reflux rate.

  • Root Cause A: Insufficient Column Efficiency. Your column does not have enough theoretical plates to resolve the small difference in boiling points.

    • Solution:

      • Select a High-Efficiency Column: A simple Vigreux column may be inadequate. Use a packed column (e.g., with Raschig rings, glass helices, or metal sponge) which dramatically increases the surface area for vaporization-condensation cycles, thereby increasing the number of theoretical plates within the same column length[5].

      • Increase Column Length: A longer column inherently provides more theoretical plates.

      • Insulate the Column: Wrap the column from the pot to the condenser with glass wool or aluminum foil. This ensures a proper temperature gradient along the column, which is critical for fractional distillation to work correctly[8].

  • Root Cause B: Unstable Reflux or Excessive Heating. Distillation is an equilibrium process. Boiling the mixture too quickly disrupts this equilibrium, causing vapor to shoot up the column without undergoing the necessary multiple condensation-vaporization cycles.

    • Solution:

      • Heat Slowly and Steadily: Use a heating mantle with a stirrer for controlled, even heating.

      • Establish a Proper Reflux Ratio: Initially, heat the flask until the vapor condensation ring rises slowly through the column. Allow the system to equilibrate by letting the condensate (reflux) return to the flask for a period before beginning collection. For difficult separations, a high reflux ratio (e.g., for every 5 drops that fall back into the flask, only 1 is collected) is necessary to achieve high purity[9].

Issue 2: Product Degradation or Low Yield

• Question: My distillation pot residue is dark, and my overall yield is low. I suspect the compound is decomposing. What should I do?

• Answer & Causality: You are correct to suspect thermal decomposition. Operating at the atmospheric boiling point of ~169 °C is likely too harsh for these molecules. Vacuum distillation is the mandatory solution. By reducing the system pressure, you lower the temperature at which the liquid boils, thus avoiding decomposition.

  • Solution: Implement Vacuum Distillation.

    • Assemble a vacuum-tight setup: Use high-quality glassware with ground-glass joints.

    • Apply Vacuum: Connect a vacuum pump, protected by a cold trap, to the distillation apparatus.

    • Control Bumping: Vigorous boiling ("bumping") is a risk under vacuum. Use a fine capillary bleed for a steady stream of bubbles or a magnetic stirrer.

    • Monitor Pressure: Use a manometer to monitor the pressure. The boiling point will depend on the vacuum achieved. A typical laboratory vacuum pump can lower the boiling point by several tens of degrees Celsius.

Issue 3: Inability to Achieve or Maintain Vacuum

• Question: I've set up for vacuum distillation, but I can't get the pressure low enough, or it keeps rising.

• Answer & Causality: This is almost always due to leaks in the system or an inefficient vacuum source. A poor vacuum will result in a higher-than-expected boiling temperature, re-introducing the risk of decomposition.

  • Root Cause A: System Leaks.

    • Solution:

      • Check All Joints: Ensure all ground-glass joints are clean, properly sealed with a suitable vacuum grease, and secured with clips[8].

      • Inspect Glassware: Check for hairline cracks, especially around the joints and in the condenser.

      • Systematically Isolate Components: If you cannot find the leak, test components individually to isolate the faulty part[10].

  • Root Cause B: Inefficient Pumping.

    • Solution:

      • Use a Cold Trap: A cold trap (e.g., with dry ice/acetone or liquid nitrogen) placed between your apparatus and the pump is non-negotiable. It prevents volatile vapors from entering and contaminating the pump oil, which drastically reduces its efficiency[8].

      • Check Pump Oil: If the oil is cloudy or discolored, it needs to be changed.

Issue 4: Purity is Still Insufficient After Optimized Fractional Vacuum Distillation

• Question: I've implemented all the best practices, but my product purity is still below my requirements. What is the next step?

• Answer & Causality: You have likely reached the practical limit of fractional distillation for this specific isomeric pair. The relative volatility may be too close to 1.0, or the isomers may form an azeotrope. The next logical step is to alter the vapor pressures of the isomers by introducing a third component.

  • Solution: Consider Extractive Distillation.

    • Principle: Extractive distillation involves adding a high-boiling, miscible solvent (an "entrainer") to the mixture. This solvent interacts differently with each isomer, altering their activity coefficients and thus increasing their relative volatility, making separation by distillation possible[11].

    • Solvent Choice: The ideal solvent should be non-reactive, have a much higher boiling point than your isomers, and exhibit different affinities for them. Polar solvents like N-methyl-2-pyrrolidone (NMP), dimethyl sulfoxide (DMSO), or glycols are often effective for separating alcohol isomers[11][12].

    • Procedure: This is an advanced technique typically requiring a two-column setup: one for the separation with the entrainer and a second to recover the entrainer from the separated products.

Experimental Protocols & Workflows

Protocol 1: High-Efficiency Fractional Vacuum Distillation

• Apparatus Setup:

  • Assemble the apparatus as shown in the diagram below. Use a packed fractionating column (e.g., 30 cm packed with Raschig rings).

  • Ensure all joints are lightly greased and sealed. Use a stirring hot plate and a magnetic stir bar in the boiling flask.

  • Connect the vacuum takeoff adapter to a cold trap, followed by the vacuum pump. Connect a manometer to the system.

• Procedure:

  • Charge the boiling flask with the crude isomer mixture (no more than 2/3 full).

  • Begin stirring and turn on the cooling water to the condenser.

  • Slowly apply vacuum to the desired pressure.

  • Begin heating gently. Observe the mixture for smooth boiling.

  • Allow the vapor to slowly rise and establish a reflux equilibrium in the column for at least 30 minutes.

  • Begin collecting the first fraction (forerun) at a very low rate (1 drop every 5-10 seconds). This will contain any lower-boiling impurities.

  • Once the head temperature stabilizes, change the receiving flask and begin collecting the main fraction corresponding to your target isomer.

  • If the temperature rises again, it indicates the second isomer is beginning to distill. Collect this as a separate fraction.

  • Stop the distillation before the boiling flask runs dry. Release the vacuum before turning off the cooling water.

Protocol 2: Post-Distillation Purity Analysis by Gas Chromatography (GC)

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A polar capillary column (e.g., a wax-type column like Carbowax or a similar phase) is recommended, as it will separate compounds based on polarity differences, which is often effective for alcohol isomers[13].

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of your starting material and each collected fraction in a suitable solvent (e.g., dichloromethane or methanol).

• GC Conditions (Typical Starting Point):

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 150 °C. (This program must be optimized for your specific instrument and column)[14].

• Analysis: Inject a small volume (e.g., 1 µL) of each sample. Compare the retention times and peak areas of the fractions to your starting material and, if available, pure standards of each isomer. The relative peak areas can be used to determine the purity of each fraction.

Visualizations

Diagram 1: Distillation Troubleshooting Workflow

Caption: A decision tree for troubleshooting common distillation issues.

Diagram 2: High-Efficiency Fractional Vacuum Distillation Setup

Caption: Key components of a fractional vacuum distillation apparatus.

References

• Odinity. (2014, April 1). Separation & Identification of Alcohols by Gas Chromatography. Available at: [Link]

• Anonymous. #20 Separation of Alcohols Using Gas Chromatography. Available at: [Link]

• ResearchGate. (2026, February 3). Separation of allyl alcohol and n-propanol by extractive distillation. Available at: [Link]

• Google Patents. US4874473A - Separation of diastereomers by extractive distillation.

• Anonymous. Gas Chromatography of an Alcohol Mixture. Available at: [Link]

• CORE. The separation of optical isomers by gas chromatography. Available at: [Link]

• University of Pittsburgh. Fractional Distillation. Available at: [Link]

• Cheméo. Chemical Properties of 2,3-Dimethoxypropan-1-ol (CAS 40453-77-8). Available at: [Link]

• Beaker & Wrench. (2025, June 30). Trouble with vacuum leaks in your distillation system? Learn how to te. Available at: [Link]

• The Chemistry Blog. (2023, September 27). What is Fractional Distillation?. Available at: [Link]

• Wikipedia. Fractional distillation. Available at: [Link]

• ResearchGate. Design of extractive distillation for the separation of close-boiling mixtures: Solvent selection and column optimization. Available at: [Link]

• Chemistry LibreTexts. (2021, March 5). 5.3: Fractional Distillation. Available at: [Link]

• Reddit. (2022, March 18). Why is my vacuum distillation not working?. Available at: [Link]

• Chemistry LibreTexts. (2023, January 29). Fractional Distillation of Non-ideal Mixtures (Azeotropes). Available at: [Link]

• Science.gov. extractive distillation processes: Topics by Science.gov. Available at: [Link]

• Wolfram Demonstrations Project. Extractive Distillation Column to Separate Isopropyl Alcohol from Water. Available at: [Link]

• Chemistry Stack Exchange. (2018, December 30). Use of fractional distillation in organic chemistry. Available at: [Link]

• PubChem. 2,3-Dimethoxypropan-1-ol. Available at: [Link]

• NIST WebBook. 2,3-Dimethoxypropan-1-ol. Available at: [Link]

• NIST WebBook. 2-Propanol, 1,3-dimethoxy-. Available at: [Link]

• PubChem. (2R)-2,3-dimethoxypropan-1-ol. Available at: [Link]

• ResearchGate. Common Techniques for Distillation Troubleshooting. Available at: [Link]

• Purdue Extension. Alcohol Distillation: Basic Principles, Equipment, Performance Relationships, And Safety. Available at: [Link]

Sources

• 1. 2,3-Dimethoxypropan-1-ol | C5H12O3 | CID 12486323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3-Dimethoxypropan-1-ol [webbook.nist.gov]
• 3. 2-Propanol, 1,3-dimethoxy- [webbook.nist.gov]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. Fractional Distillation [sites.pitt.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Vacuum Distillation of Ethanol - Applied Chemistry - Science Forums [scienceforums.net]
• 8. reddit.com [reddit.com]
• 9. AE-117 [extension.purdue.edu]
• 10. beakerandwrench.com [beakerandwrench.com]
• 11. researchgate.net [researchgate.net]
• 12. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 13. odinity.com [odinity.com]
• 14. phillysim.org [phillysim.org]

Analytical techniques for monitoring the progress of reactions with (2S)-2,3-dimethoxypropan-1-ol

Welcome to the Analytical Technical Support Center , a dedicated resource for researchers and drug development professionals working with chiral aliphatic building blocks.

(2S)-2,3-dimethoxypropan-1-ol (C₅H₁₂O₃) is a highly versatile chiral intermediate. However, because it lacks a conjugated π -electron system or aromatic ring, it is completely invisible to standard UV/Vis detectors. Furthermore, its free hydroxyl group and dual ether linkages create specific volatility and polarity challenges. This guide provides field-proven troubleshooting strategies, self-validating protocols, and causality-driven insights to help you monitor its reactions (e.g., esterifications, oxidations, or tosylations) with absolute precision.

Decision Matrix: Analytical Workflow

Analytical workflow for monitoring (2S)-2,3-dimethoxypropan-1-ol reactions.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my starting material invisible on the TLC plate under the 254 nm UV lamp?

The Causality: UV fluorescence quenching on silica plates requires the analyte to possess a chromophore (typically a conjugated system or aromatic ring) that absorbs at 254 nm. (2S)-2,3-dimethoxypropan-1-ol is a purely aliphatic molecule. Because it cannot absorb UV light, it will not cast a shadow against the fluorescent indicator of the TLC plate. The Solution: You must rely on chemical derivatization (staining). Oxidative stains like Phosphomolybdic Acid (PMA) or basic Potassium Permanganate (KMnO₄) are required. PMA works by utilizing the electron-rich hydroxyl and ether groups of the alcohol to reduce Mo(VI) to lower oxidation states (Mo(V) and Mo(IV)) upon heating, generating a highly visible "molybdenum blue" complex .

Q2: During GC-MS analysis, the alcohol peak shows severe tailing and retention time drift. How do I fix this?

The Causality: The free primary hydroxyl group of (2S)-2,3-dimethoxypropan-1-ol acts as a strong hydrogen-bond donor. Inside the GC system, it interacts with active silanol (Si-OH) sites present in the glass injection liner or on the stationary phase of standard non-polar columns (e.g., HP-5MS). This reversible adsorption causes the molecules to travel at different speeds, resulting in an asymmetrical, tailing peak. The Solution: You have two options. First, you can mask the hydroxyl group by derivatizing it into a trimethylsilyl (TMS) ether using BSTFA. This eliminates hydrogen bonding and increases volatility. Alternatively, switch to a highly polar polyethylene glycol (PEG) column (e.g., DB-WAX or CP-Wax 57 CB), which is specifically engineered to handle the hydrogen-bonding dynamics of volatile alcohols without requiring derivatization .

Q3: We are transferring our quantitative monitoring to HPLC, but our Diode Array Detector (DAD) shows a flat baseline. What is the alternative?

The Causality: Just as with TLC, the lack of a chromophore renders UV/Vis detection useless. The Solution: Implement a Charged Aerosol Detector (CAD). The CAD physically measures the mass of the analyte rather than its optical properties. The HPLC eluent is nebulized and evaporated, leaving behind dry analyte particles. These particles collide with an ionized nitrogen gas stream, transferring a charge to the analyte which is then measured by an electrometer . Because (2S)-2,3-dimethoxypropan-1-ol is semi-volatile, you must optimize the CAD evaporation temperature to prevent the analyte from vaporizing alongside the mobile phase.

Quantitative Data Summaries

To select the appropriate quantitative method for your specific reaction matrix, consult the detector comparison table below.

Table 1: Comparison of Analytical Detectors for (2S)-2,3-dimethoxypropan-1-ol

Technique	Detector Type	Estimated LOD	Chromophore Required?	Analyte Volatility Requirement	Destructive to Sample?
HPLC	UV/Vis (DAD)	N/A (No response)	Yes	None	No
HPLC	CAD (Charged Aerosol)	~1–5 ng	No	Semi-volatile to Non-volatile	Yes
HPLC	ELSD (Light Scattering)	~10–50 ng	No	Semi-volatile to Non-volatile	Yes
GC	FID (Flame Ionization)	~10 pg	No	Volatile	Yes
GC	MS (Electron Ionization)	~1–10 pg	No	Volatile	Yes

Self-Validating Experimental Protocols

Every protocol below is engineered as a closed-loop system. The inclusion of mandatory self-validation steps ensures that false negatives or instrument errors are caught immediately.

Protocol A: PMA Staining for TLC Reaction Monitoring

Purpose: Rapid qualitative assessment of reaction conversion.

• Preparation: Dissolve 10 g of Phosphomolybdic Acid (PMA) in 100 mL of absolute ethanol. Store in a dark, amber bottle to prevent photo-reduction .

• Application: Spot the starting material, the reaction aliquot, and a co-spot on a silica gel 60 F254 plate. Elute using an appropriate solvent system (e.g., Hexanes/EtOAc).

• Development: Allow the plate to dry completely to remove residual eluent. Dip the plate into the PMA solution for 2 seconds using forceps. Wipe the back of the plate with a paper towel.

• Visualization: Heat the plate evenly with a heat gun (approx. 200°C) until dark blue/green spots appear against a yellow-green background.

• Self-Validation Step: Always spot a known aliphatic alcohol (e.g., 1-butanol or pure (2S)-2,3-dimethoxypropan-1-ol standard) in the margin of the plate. If this control spot fails to turn blue upon heating, the PMA reagent has degraded and must be discarded.

Protocol B: TMS Derivatization for GC-MS Analysis

Purpose: High-resolution quantitative tracking of starting material consumption.

• Aliquot & Dry: Extract a 50 μ L aliquot of the reaction mixture. Quench appropriately, extract into an organic phase (e.g., DCM), and evaporate to absolute dryness under a gentle stream of nitrogen. Moisture will violently destroy the derivatization reagent.

• Derivatize: Add 100 μ L of anhydrous pyridine and 100 μ L of BSTFA containing 1% TMCS. Seal the vial tightly.

• Incubate: Heat the vial at 60°C for 30 minutes to ensure complete conversion of the primary alcohol to the TMS ether.

• Dilute: Cool to room temperature and dilute with 800 μ L of anhydrous hexane before injection.

• Self-Validation Step: Immediately following the injection of your highest concentration calibration standard, inject a blank sample of pure hexane. If you observe a peak at the retention time of the TMS-derivatized alcohol, your GC liner possesses active sites that are retaining the analyte (carryover). The liner must be replaced before proceeding.

Protocol C: HPLC-CAD Mobile Phase Optimization

Purpose: Monitoring reactions in aqueous or non-volatile matrices.

• Solvent Selection: Prepare mobile phases using strictly LC-MS grade water and acetonitrile. Do not use standard HPLC grade, as trace non-volatile impurities will cause massive baseline noise in the CAD.

• Additive Selection: If pH control is needed for other reaction components, strictly use volatile buffers (e.g., Formic Acid, Acetic Acid, or Ammonium Formate at <10 mM). Never use phosphate buffers; they will precipitate and permanently destroy the CAD electrometer.

• Parameter Tuning: Set the CAD evaporation temperature to 35°C (Low). Because (2S)-2,3-dimethoxypropan-1-ol is semi-volatile, high evaporation temperatures (e.g., 50°C+) will cause the analyte to vaporize, drastically reducing the signal-to-noise ratio.

• Self-Validation Step: Run a gradient blank (mobile phase only) prior to your samples. The baseline drift should be less than 2 pA. If the baseline exhibits a "hump" during the organic ramp, your solvents contain non-volatile contaminants and must be replaced.

References

• A Complete Guide to TLC Stains Chemistry Hall URL: [Link]

• TLC Stains Reach Devices URL: [Link]

• Alcohols and acetates: Analysis of volatiles in distilled spirits (Application Note A00692) Agilent Technologies URL:[Link]

Reference Data & Comparative Studies

Chiral HPLC analysis for determining the enantiomeric excess of (2S)-2,3-dimethoxypropan-1-ol

An In-Depth Technical Guide to Chiral HPLC Analysis for Determining the Enantiomeric Excess of (2S)-2,3-dimethoxypropan-1-ol

Executive Summary

The determination of enantiomeric excess (e.e.) is a cornerstone of asymmetric synthesis and pharmaceutical development. For simple, non-chromophoric chiral alcohols like (2S)-2,3-dimethoxypropan-1-ol, this analysis presents unique challenges, primarily related to detection. This guide provides a comprehensive, field-tested methodology for the robust determination of its enantiomeric excess using Chiral High-Performance Liquid Chromatography (HPLC). As a primary strategy, we detail a pre-column derivatization method to install a UV-active moiety, enabling highly sensitive and reproducible analysis. Furthermore, this guide presents an objective comparison with orthogonal analytical techniques—Chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents—providing researchers with a validated framework for selecting the optimal method for their specific needs, from high-throughput screening to final product quality control.

Introduction: The Challenge of Simple Chiral Alcohols

In pharmaceutical and chemical research, the biological activity of a chiral molecule is often confined to a single enantiomer, while the other may be inactive or even elicit adverse effects[1]. Consequently, regulatory bodies mandate strict control over the stereochemical purity of drug substances. (2S)-2,3-dimethoxypropan-1-ol is a chiral building block whose stereointegrity is critical for subsequent synthetic steps.

The primary analytical hurdle for this molecule is its lack of a native chromophore, rendering it nearly invisible to standard UV-Vis detectors used in most HPLC systems. This guide directly addresses this challenge by outlining a derivatization strategy that not only overcomes the detection issue but also enhances the potential for chiral recognition on common stationary phases.

Part 1: The Primary Method: Derivatization-Coupled Chiral HPLC

Our core recommendation is a Chiral HPLC method coupled with a pre-column derivatization step. This approach is reliable, highly sensitive, and leverages commercially available columns and reagents, making it broadly accessible.

Expertise & Causality: The "Why" Behind the Method

• Why Derivatization? The hydroxyl group of the alcohol is reacted with a reagent carrying a strong chromophore. We select 3,5-Dinitrobenzoyl chloride (DNBC) for this purpose. The resulting ester possesses two nitroaromatic groups, creating a derivative with a very high molar absorptivity, enabling detection at the nanogram level. This step transforms a detection problem into a straightforward analysis.

• Why Polysaccharide-Based CSPs? Chiral stationary phases (CSPs) based on coated or immobilized polysaccharides, such as cellulose or amylose derivatives, are the industry standard for their broad enantioselectivity[1][2][3]. Columns like Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)) create chiral cavities and surfaces. Enantiomers fit into these cavities differently, leading to varied strengths of interaction (e.g., hydrogen bonding, π-π stacking, steric hindrance) and thus, different retention times[4]. The bulky dinitrobenzoyl derivative often enhances these interactions, improving the likelihood of successful separation.

• Why Normal Phase Elution? For polysaccharide CSPs, normal phase mobile phases (typically alkane/alcohol mixtures) often provide the best enantioselectivity[5]. The non-polar primary solvent (e.g., n-Hexane) minimizes interactions with the stationary phase, allowing the chiral recognition mechanisms to dominate. The polar alcohol modifier (e.g., 2-Propanol) is used to control the elution strength; a higher percentage of alcohol reduces retention times[6].

Experimental Workflow: Chiral HPLC Analysis

Caption: Workflow for Chiral HPLC Analysis via Derivatization.

Detailed Experimental Protocol: Chiral HPLC

1. Pre-Column Derivatization a. Accurately weigh approximately 10 mg of the 2,3-dimethoxypropan-1-ol sample into a vial. b. Dissolve the sample in 1 mL of anhydrous acetonitrile. c. Add 1.2 equivalents of 3,5-Dinitrobenzoyl chloride. d. Add 1.5 equivalents of pyridine to act as a catalyst and acid scavenger. e. Vortex the mixture and allow it to react at room temperature for 1 hour, monitoring by TLC for the disappearance of the starting alcohol. f. Upon completion, add a small amount of methanol to quench any excess 3,5-Dinitrobenzoyl chloride. g. Evaporate the solvent under reduced pressure.

2. Sample Preparation a. Re-dissolve the dried derivative residue in the HPLC mobile phase. b. Dilute to a final concentration of approximately 0.5 mg/mL. c. Filter the solution through a 0.45 µm syringe filter prior to injection.

3. HPLC Conditions a. HPLC System: Standard HPLC with a UV detector. b. Column: Chiralcel® OD-H, 5 µm, 250 x 4.6 mm (or equivalent polysaccharide-based CSP). c. Mobile Phase: n-Hexane / 2-Propanol (IPA) (90:10, v/v). This ratio should be optimized; increasing IPA will decrease retention time but may reduce resolution. d. Flow Rate: 1.0 mL/min. e. Column Temperature: 25 °C. f. Detection Wavelength: 260 nm. g. Injection Volume: 10 µL.

4. Data Analysis a. Integrate the peak areas for the two eluted enantiomers (Area_major and Area_minor). b. Calculate the enantiomeric excess (% e.e.) using the standard formula[7]: % e.e. = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Part 2: Comparative Guide to Alternative Methods

While Chiral HPLC is a powerful primary technique, orthogonal methods are essential for method validation and comprehensive characterization.

Alternative 1: Chiral Gas Chromatography (GC)

For volatile analytes like short-chain alcohols, Chiral GC is an excellent, high-resolution alternative[8][9].

• Principle: The sample is vaporized and separated on a long capillary column coated with a chiral stationary phase, typically a cyclodextrin derivative[10]. Enantiomers interact differently with the chiral selector, leading to separation.

• Methodology: Direct injection may be possible. However, to improve peak shape and volatility, the alcohol can be acylated to form an ester (e.g., acetate or trifluoroacetate) prior to injection[10][11].

• Advantages:

  • Extremely high resolving power.

  • Fast analysis times are often possible.

  • Coupling with Mass Spectrometry (GC-MS) provides definitive identification.

• Limitations:

  • The compound must be volatile and thermally stable.

  • Derivatization may be required, adding a sample preparation step.

Alternative 2: ¹H NMR with Chiral Solvating Agents (CSAs)

This spectroscopic technique provides a direct measure of enantiomeric excess without chromatographic separation.

• Principle: A chiral solvating agent (CSA) is added to a solution of the analyte in an NMR tube[12]. The CSA forms transient, non-covalent diastereomeric complexes with each enantiomer. This diastereomeric interaction results in a slightly different electronic environment for the nuclei of each enantiomer, causing their corresponding signals in the ¹H NMR spectrum to appear at different chemical shifts (i.e., the signal "splits")[13].

• Methodology: Dissolve the analyte in a suitable deuterated solvent (e.g., CDCl₃). Acquire a standard ¹H NMR spectrum. Add a molar equivalent of a CSA (e.g., (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol [TFAE] or a BINOL derivative) and re-acquire the spectrum.

• Advantages:

  • No physical separation is required.

  • Provides structural information simultaneously.

  • Can be non-destructive.

• Limitations:

  • Requires a higher analyte concentration compared to chromatographic methods.

  • Signal splitting (Δδ) may be small, requiring a high-field NMR spectrometer for resolution.

  • Peak overlap with other signals in complex molecules can be problematic.

  • The cost of CSAs can be high.

Performance Comparison

Feature	Chiral HPLC (with Derivatization)	Chiral GC	¹H NMR with Chiral Solvating Agents
Principle	Chromatographic Separation	Chromatographic Separation	Spectroscopic Differentiation
Resolution	Very Good to Excellent	Excellent	Moderate (depends on Δδ)
Sensitivity	Very High (with UV derivative)	High (with FID/MS)	Low to Moderate
Analysis Speed	Moderate (15-30 min/run)	Fast (<15 min/run)	Fast (acquisition) / Slow (prep)
Sample Throughput	High (with autosampler)	High (with autosampler)	Low
Sample Prep	Derivatization required	Derivatization may be needed	Simple mixing
Instrument Access	Widely available	Widely available	Requires high-field NMR
Orthogonality	High (vs. NMR)	High (vs. HPLC/NMR)	High (vs. Chromatography)
Confirmation	Retention time match	Retention time & Mass Spec	Chemical shift & integration

Conclusion and Recommendations

For the routine and accurate determination of the enantiomeric excess of (2S)-2,3-dimethoxypropan-1-ol, Chiral HPLC with pre-column derivatization stands out as the most robust and sensitive method. Its applicability to a wide range of concentrations and compatibility with standard laboratory equipment makes it ideal for both process monitoring and quality control.

Chiral GC should be considered a strong secondary option, particularly if high throughput is required and the analyte's volatility is confirmed to be suitable. Its high resolving power is a significant advantage.

Finally, ¹H NMR with a Chiral Solvating Agent is an indispensable orthogonal technique. While not suited for high-throughput screening, it serves as the gold standard for confirming the results obtained by chromatography, providing an independent and direct measure of the enantiomeric ratio in the solution phase. A comprehensive analytical package for this molecule would ideally leverage HPLC for primary analysis and NMR for validation.

References

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. National Center for Biotechnology Information. [Link]

• NMR Studies Of Drugs. Chiral Solvating Agents for Direct Determination of Enantiomeric Excess of the Cardiac Antiarrhythmic, Mex. Marcel Dekker, Inc. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. ResearchGate. [Link]

• 13C NMR spectroscopy for the differentiation of enantiomers using chiral solvating agents. Analytical Chemistry. [Link]

• Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. Royal Society of Chemistry. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. Royal Society of Chemistry. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Publications. [Link]

• Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. PubMed. [Link]

• Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. PubMed. [Link]

• The effect of different alcohol modifiers: 2-propanol (2-PrOH), ethanol... ResearchGate. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• CHIRAL STATIONARY PHASES. Regis Technologies. [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. University of Bath's research portal. [Link]

• Method development with CHIRALPAK® IA. Chiral Technologies. [Link]

• New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of... FULIR. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. MDPI. [Link]

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International. [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Bowling Green State University Portal. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Center for Biotechnology Information. [Link]

• Determination of Enantiomeric Purity by Direct Methods. Thieme. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. [Link]

• Contemporary Analysis of Chiral Molecules. LCGC International. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. National Center for Biotechnology Information. [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Waters Corporation. [Link]

• Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. MDPI. [Link]

• Optical Purity and Enantiomeric Excess. Master Organic Chemistry. [Link]

• Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. Semantic Scholar. [Link]

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Elevating Chiral Synthesis: The Strategic Advantages of (2S)-2,3-Dimethoxypropan-1-ol over Solketal

Executive Summary

In the development of enantiopure pharmaceuticals, structured lipids, and targeted drug delivery systems, chiral C3 building blocks are indispensable. While Solketal ((R)- or (S)-2,2-dimethyl-1,3-dioxolane-4-methanol) has long been the default protected glycerol in chiral pool synthesis[1], its structural limitations often bottleneck complex multi-step synthetic pathways.

This guide objectively compares Solketal with a highly robust alternative: (2S)-2,3-dimethoxypropan-1-ol (the dimethyl ether of glycerol)[2]. By analyzing their chemical stability, steric profiles, and reaction kinetics, we provide researchers and drug development professionals with the mechanistic insights and self-validating protocols necessary to optimize their synthetic workflows.

Mechanistic Comparison: Stability and Steric Profiles

The Achilles' Heel of Solketal: Acid Lability

Solketal utilizes an isopropylidene acetal to protect the 1,2-diols of the glycerol backbone[3]. While perfectly stable to basic conditions, acetals are inherently acid-labile[4]. Exposure to mild Brønsted acids (e.g., Trifluoroacetic acid (TFA), p-Toluenesulfonic acid (pTsOH)) or Lewis acids triggers the protonation of the acetal oxygen. This leads to ring-opening via an oxocarbenium intermediate and premature deprotection back to free glycerol and acetone. This vulnerability severely limits Solketal's utility in synthetic sequences requiring acidic conditions, such as specific glycosylations, Friedel-Crafts reactions, or acidic workups.

The Dimethoxy Advantage: Unyielding Robustness

Conversely, (2S)-2,3-dimethoxypropan-1-ol employs methyl ethers for hydroxyl protection[2]. Methyl ethers are among the most stable protecting groups in organic chemistry. They withstand strong acids, strong bases, aggressive nucleophiles (e.g., Grignard reagents, LiAlH₄), and harsh oxidizing/reducing agents[4]. Because the protonation of a methyl ether does not lead to a stable carbocation intermediate, the ether linkage is kinetically inert to standard hydrolysis. Cleavage requires highly specific, aggressive conditions (e.g., Boron tribromide (BBr₃)), ensuring the chiral C3 backbone remains perfectly intact throughout complex API syntheses.

Steric Hindrance at the C1 Hydroxyl

The 1,3-dioxolane ring of Solketal forces the molecule into a rigid conformation, projecting the bulky gem-dimethyl groups into the spatial vicinity of the free C1 primary hydroxyl. This steric shielding significantly raises the transition state energy during sterically demanding couplings. (2S)-2,3-dimethoxypropan-1-ol, being acyclic, enjoys free rotation around its C-C bonds. The minimal steric bulk of the methoxy groups allows the molecule to adopt a conformation that minimizes steric clash, ensuring unhindered access to the C1 hydroxyl and maximizing yields in bulky esterifications and etherifications.

Quantitative Data: Performance Metrics

The following table summarizes the physicochemical and reactive differences between the two chiral building blocks, highlighting the operational advantages of the dimethoxy derivative.

Feature	Solketal ((S)-2,2-dimethyl-1,3-dioxolane-4-methanol)	(2S)-2,3-dimethoxypropan-1-ol
Protecting Group Type	Isopropylidene Acetal	Dimethyl Ether
Acid Stability	Labile (Cleaves in dilute HCl, TFA, Lewis Acids)	Highly Stable (Resists TFA, HCl, Lewis Acids)
Base Stability	Stable	Highly Stable
Steric Profile at C1	High (Rigid 5-membered ring, gem-dimethyl bulk)	Low (Acyclic, freely rotating methoxy groups)
Deprotection Conditions	Mild aqueous acid, catalytic pTsOH in MeOH	Harsh conditions (BBr₃, BCl₃, TMSI)
Atom Economy (PG Mass)	~40 g/mol (Acetone equivalent)	~28 g/mol (Two methyl groups)

Experimental Workflows: Self-Validating Protocols

To empirically validate the mechanistic claims above, researchers can implement the following self-validating protocols in their own laboratories.

Protocol A: Comparative Acid Stability Assay

Objective: Validate the stability of the protecting groups under standard acidic conditions (e.g., simulated glycosylation or acidic deprotection of orthogonal groups). Causality: This protocol exploits the oxocarbenium-mediated cleavage of acetals versus the kinetic stability of ether linkages.

• Preparation: Prepare equimolar solutions (0.5 M) of Solketal and (2S)-2,3-dimethoxypropan-1-ol in anhydrous Dichloromethane (DCM).

• Acidification: Add 10% v/v Trifluoroacetic acid (TFA) to each flask at 25°C.

• Kinetic Sampling: Stir the mixtures continuously. Withdraw 100 µL aliquots at 10 min, 30 min, 1 h, and 4 h.

• Quenching & Analysis: Immediately quench each aliquot into 500 µL of saturated aqueous NaHCO₃. Extract with Ethyl Acetate, dry over Na₂SO₄, and analyze via GC-MS or ¹H-NMR.

• Expected Outcome: Solketal will demonstrate >90% degradation to free glycerol within 30 minutes. (2S)-2,3-dimethoxypropan-1-ol will remain >99% intact after 4 hours, proving its superiority in acidic environments.

Protocol B: Sterically Demanding Esterification (Steglich Coupling)

Objective: Demonstrate the steric advantage of the acyclic methoxy groups over the bulky isopropylidene ring during a demanding C1 modification.

• Reagent Setup: In a flame-dried flask under N₂, dissolve the chiral building block (1.0 eq, 5 mmol) and a sterically bulky carboxylic acid (e.g., Pivalic acid) (1.2 eq, 6 mmol) in 20 mL anhydrous THF.

• Activation: Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq, 6 mmol) and catalytic 4-Dimethylaminopyridine (DMAP) (0.1 eq, 0.5 mmol).

• Reaction: Stir the mixture at 25°C for 12 hours. The formation of a white dicyclohexylurea (DCU) precipitate indicates reaction progression.

• Purification: Filter the DCU byproduct, concentrate the filtrate under reduced pressure, and purify the product via silica gel flash chromatography.

• Expected Outcome: The (2S)-2,3-dimethoxypropan-1-ol reaction will yield >85% of the target pivalate ester due to unhindered C1 access. The Solketal reaction will yield <60%, with significant unreacted starting material due to the steric shielding of the gem-dimethyl group.

Pathway Visualization

The following diagram illustrates the divergent chemical behavior of both building blocks when subjected to the acidic conditions common in multi-step drug synthesis.

Chemical stability divergence of Solketal vs. Dimethoxypropanol under acidic synthetic conditions.

Conclusion

While Solketal remains a cost-effective starting material for simple synthetic routes, its acid lability and steric bulk introduce significant liabilities in advanced drug development. (2S)-2,3-dimethoxypropan-1-ol overcomes these limitations by utilizing highly stable, acyclic methyl ethers. By providing unparalleled resistance to harsh reagents and minimizing steric hindrance at the reactive C1 site, it stands as the superior chiral building block for synthesizing complex, high-value enantiopure targets.

References

• American Chemical Society (ACS). Isobaric Vapor–Liquid Equilibria for the Binary and Ternary Systems of Methanol, Epichlorohydrin, and Glycerol Dimethyl Ether. URL:[Link]

• SPCMC. Organic Chemistry-4: Protecting Groups. URL:[Link]

• Thieme Connect. Product Class 8: Ethers as Protecting Groups. URL:[Link]

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• 3. 2,2-Dimethyl-1,3-dioxolane | 2916-31-6 | Benchchem [benchchem.com]
• 4. spcmc.ac.in [spcmc.ac.in]

A Comparative Guide to the Synthetic Routes of (2S)-2,3-dimethoxypropan-1-ol for the Research Professional

(2S)-2,3-dimethoxypropan-1-ol is a valuable chiral building block in the synthesis of complex molecules, particularly in the development of pharmaceuticals and other biologically active compounds. Its stereochemically defined structure, featuring two methoxy groups and a primary alcohol, provides a versatile scaffold for further chemical modifications. This guide offers a comparative analysis of the primary synthetic routes to this important chiral alcohol, providing detailed experimental protocols, supporting data, and a critical evaluation of each method's advantages and limitations. This document is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate synthetic strategy for their specific needs.

Introduction to Synthetic Strategies

The synthesis of enantiomerically pure (2S)-2,3-dimethoxypropan-1-ol can be approached from several distinct strategic starting points. The most common and well-established methods rely on the use of readily available chiral precursors from the "chiral pool," such as D-mannitol and (S)-isopropylideneglycerol (also known as (S)-solketal). Additionally, asymmetric synthesis methodologies, including catalytic asymmetric dihydroxylation, offer a powerful alternative for creating the desired stereochemistry from achiral starting materials. More recently, chemoenzymatic methods are emerging as a green and highly selective option. This guide will delve into the practical aspects of these key approaches.

Route 1: Synthesis from (S)-Isopropylideneglycerol (Solketal)

This is arguably the most direct and widely used laboratory-scale synthesis due to the commercial availability and relatively low cost of (S)-solketal. The strategy involves a two-step sequence: methylation of the free primary hydroxyl group, followed by the acid-catalyzed deprotection of the isopropylidene acetal.

Workflow for Synthesis from (S)-Solketal

Figure 1: Synthetic workflow from (S)-Solketal.

Experimental Protocols

Step 1: Methylation of (S)-Isopropylideneglycerol (Williamson Ether Synthesis)

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., argon), add (S)-isopropylideneglycerol (1.0 eq.) dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add methyl iodide (CH₃I, 1.5 eq.) dropwise.

• Stir the reaction at room temperature overnight.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with diethyl ether (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure to yield the crude methylated solketal. This intermediate is often used in the next step without further purification.

Step 2: Acid-Catalyzed Deprotection

• Dissolve the crude methylated solketal in a mixture of methanol and water (e.g., 4:1 v/v).

• Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid (HCl) or an acidic resin like Dowex 50W-X8.

• Stir the reaction at room temperature, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Neutralize the acid with a base (e.g., sodium bicarbonate solution if using HCl, or filter off the resin).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure (2S)-2,3-dimethoxypropan-1-ol.

Performance Data

Parameter	Value	Reference
Overall Yield	Typically 70-85% over two steps	[1]
Enantiomeric Purity	>99% e.e. (starting from high-purity (S)-solketal)	Assumed from starting material purity
Key Considerations	- Use of hazardous reagents (NaH, CH₃I).- Requires anhydrous conditions for the first step.- Final purification by distillation is necessary.

Route 2: Synthesis from D-Mannitol

This approach utilizes a readily available and inexpensive chiral pool starting material, D-mannitol. The synthesis is longer than the solketal route but is well-established and suitable for larger-scale preparations. The key steps involve the protection of the terminal diols, oxidative cleavage of the central diol, reduction of the resulting aldehydes, and finally, methylation.

Workflow for Synthesis from D-Mannitol

Figure 2: Synthetic workflow from D-mannitol.

Experimental Protocols

Step 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

• Suspend D-mannitol (1.0 eq.) in anhydrous acetone.

• Add a catalytic amount of a Lewis acid, such as anhydrous zinc chloride (ZnCl₂).

• Stir the mixture at room temperature for 24-48 hours.

• Filter the reaction mixture and neutralize the filtrate with a base (e.g., aqueous ammonia or sodium carbonate).

• Concentrate the filtrate under reduced pressure.

• The product can often be crystallized from the residue.

Step 2: Oxidative Cleavage to (R)-2,3-O-Isopropylideneglyceraldehyde

• Dissolve the 1,2:5,6-di-O-isopropylidene-D-mannitol in a suitable solvent such as dichloromethane or a mixture of THF and water.

• Cool the solution to 0 °C and add a solution of sodium periodate (NaIO₄, approx. 2.1 eq.) in water dropwise, maintaining the temperature below 5 °C.

• Stir the reaction for 1-2 hours at 0 °C.

• Filter off the inorganic salts and separate the organic layer.

• The resulting solution of (R)-2,3-O-isopropylideneglyceraldehyde is often used directly in the next step.

Step 3: Reduction to (S)-Isopropylideneglycerol

• To the solution of the crude aldehyde from the previous step, cooled to 0 °C, add sodium borohydride (NaBH₄, approx. 1.5 eq.) portion-wise.

• Stir the reaction at 0 °C for 1-2 hours.

• Quench the reaction by the slow addition of acetone, followed by water.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate to obtain crude (S)-isopropylideneglycerol.

From this point, the synthesis proceeds as described in Route 1 .

Performance Data

Parameter	Value	Reference
Overall Yield	Approximately 40-50% from D-mannitol	[2]
Enantiomeric Purity	High, derived from the chirality of D-mannitol	[2]
Key Considerations	- Longer synthetic sequence.- Requires careful control of the oxidative cleavage step.- Cost-effective starting material.

Route 3: Asymmetric Dihydroxylation of Allyl Methyl Ether

This approach represents a powerful method for generating the chiral diol core from an achiral olefin. The Sharpless Asymmetric Dihydroxylation is a highly reliable and predictable reaction for this purpose. The resulting chiral diol can then be selectively methylated to afford the final product.

Workflow for Asymmetric Dihydroxylation Route

Figure 3: Synthetic workflow via Asymmetric Dihydroxylation.

Experimental Protocol

Step 1: Sharpless Asymmetric Dihydroxylation of Allyl Methyl Ether

• To a stirred mixture of AD-mix-β (commercially available) in tert-butanol and water (1:1) at 0 °C, add methanesulfonamide.

• Add allyl methyl ether (1.0 eq.) and stir the reaction vigorously at 0 °C until the reaction is complete (monitored by TLC or GC).

• Add sodium sulfite and stir for 1 hour at room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers and concentrate under reduced pressure to obtain crude (S)-3-methoxypropane-1,2-diol.

Step 2: Selective Methylation

The selective methylation of the secondary alcohol in the presence of a primary alcohol is challenging and may require a protection-methylation-deprotection sequence, adding to the step count.

Performance Data

Parameter	Value	Reference
Yield (Dihydroxylation)	High (typically >90%)	[3][4]
Enantiomeric Excess (e.e.)	High (often >95% e.e.)	[3][4]
Key Considerations	- Use of expensive and toxic osmium tetroxide (though in catalytic amounts).- Selective methylation of the diol can be complex.- Offers direct access to high enantiopurity from an achiral precursor.

Route 4: Chemoenzymatic Kinetic Resolution

Chemoenzymatic methods offer a green and highly selective alternative for the synthesis of chiral molecules. In the context of (2S)-2,3-dimethoxypropan-1-ol, a kinetic resolution of the racemic alcohol using a lipase is a viable strategy. This involves the selective acylation of one enantiomer, allowing for the separation of the acylated and unreacted enantiomers.

Workflow for Chemoenzymatic Kinetic Resolution

Figure 4: Workflow for Chemoenzymatic Kinetic Resolution.

Experimental Protocol

• Dissolve racemic 2,3-dimethoxypropan-1-ol in a suitable organic solvent (e.g., tert-butyl methyl ether).

• Add an acyl donor, such as vinyl acetate.

• Add an immobilized lipase, for example, Candida antarctica lipase B (CAL-B, Novozym 435).

• Stir the reaction at a controlled temperature (e.g., 30-40 °C) and monitor the conversion. The reaction should be stopped at or near 50% conversion to maximize the enantiomeric excess of both the remaining alcohol and the formed ester.

• Filter off the enzyme (which can often be reused).

• Separate the unreacted (S)-alcohol from the (R)-ester by column chromatography.

• The (R)-ester can be hydrolyzed back to the (R)-alcohol if desired.

Performance Data

Parameter	Value	Reference
Yield	Theoretical maximum of 50% for the desired enantiomer	[5][6]
Enantiomeric Excess (e.e.)	Can be very high (>99% e.e.) depending on the enzyme and conditions	[5][6]
Key Considerations	- "Green" and mild reaction conditions.- Maximum theoretical yield is 50% unless a dynamic kinetic resolution is employed.- Requires separation of the product from the other enantiomer's ester.

Comparative Analysis

Feature	Route 1 (from Solketal)	Route 2 (from D-Mannitol)	Route 3 (Asymmetric Dihydroxylation)	Route 4 (Chemoenzymatic Resolution)
Starting Material Cost	Moderate	Low	Low (for allyl methyl ether)	Moderate (for racemic alcohol)
Number of Steps	2	4+	2+ (depending on methylation)	1 (plus separation)
Overall Yield	High (70-85%)	Moderate (40-50%)	Potentially high, but selective methylation is a challenge	Max. 50% (for KR)
Enantioselectivity	Excellent (from starting material)	Excellent (from starting material)	Excellent (catalyst controlled)	Excellent (enzyme controlled)
Scalability	Good	Very Good	Moderate (cost of OsO₄)	Good
Safety/Environmental	Use of NaH and CH₃I	Use of NaIO₄	Use of toxic OsO₄	Generally "greener"

Conclusion

The choice of synthetic route to (2S)-2,3-dimethoxypropan-1-ol is highly dependent on the specific requirements of the project, including scale, cost, available equipment, and desired purity.

• For laboratory-scale synthesis where high enantiopurity and a straightforward procedure are paramount, the route from (S)-solketal is the most practical and recommended approach.

• For larger-scale industrial production where the cost of starting materials is a primary driver, the longer route from D-mannitol is a viable and well-established option.

• When starting from simple achiral precursors is desired and high enantioselectivity is critical, Sharpless Asymmetric Dihydroxylation provides an elegant solution, although the subsequent selective methylation needs careful consideration.

• For a "greener" approach with mild reaction conditions, chemoenzymatic kinetic resolution is an excellent choice, provided that the 50% theoretical maximum yield is acceptable or a dynamic kinetic resolution protocol can be developed.

By understanding the intricacies of each synthetic pathway, researchers can make an informed decision to efficiently and effectively produce the valuable chiral building block, (2S)-2,3-dimethoxypropan-1-ol.

References

• Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. MDPI. [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. PMC. [Link]

• Chemo-Enzymatic Synthesis of a Multi-Useful Chiral Building Block Molecule for the Synthesis of Medicinal Compounds. PMC. [Link]

• Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Lipase-catalyzed kinetic resolution of racemic 1-heteroarylethanols—experimental and QM/MM study. Academia.edu. [Link]

• Enzymatic process for separating the optical isomers of racemic 1,2-diols.

• Resolution of 1,2-Diols by Enzyme-Catalyzed Oxidation with Anodic, Mediated Cofactor Regeneration in the Extractive Membrane Reactor: Gaining Insight by Adaptive Simulation. American Chemical Society. [Link]

• Methylation with methyl iodide/sodium hydroxide. Stenutz. [Link]

• Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. PMC. [Link]

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. PMC. [Link]

• Dynamic kinetic resolution of tert-alcohols via combination of a lipase/Brønsted acid in a biphasic reaction medium. RSC Publishing. [Link]

• Recent advances in enzymatic and chemical deracemisation of racemic compounds. Beilstein Journal of Organic Chemistry. [Link]

• Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Semantic Scholar. [Link]

• Deprotection of the solketal moiety affording the hydrophilic... ResearchGate. [Link]

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• Process for preparation of glycidyl ether.

• A Rapid and Green Method for the Preparation of Solketal Carbonate from Glycerol. MDPI. [Link]

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• Process for the preparation of directly compressible δ-mannitol.

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Comparative Guide: Cross-Reactivity of (2S)-2,3-Dimethoxypropan-1-ol in Complex Reaction Mixtures

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), the selection of chiral C3 building blocks dictates both the synthetic route's efficiency and its impurity profile. (2S)-2,3-Dimethoxypropan-1-ol, a chiral glycerol dimethyl ether, is increasingly utilized as a robust alternative to traditional protected glycerols. However, its behavior in highly functionalized, multicomponent reaction mixtures presents unique cross-reactivity challenges. This guide provides a mechanistic comparison of (2S)-2,3-dimethoxypropan-1-ol against alternative chiral synthons, supported by experimental chemoselectivity data and self-validating protocols.

Mechanistic Causality: The Roots of Cross-Reactivity

The structural anatomy of (2S)-2,3-dimethoxypropan-1-ol features a highly nucleophilic primary hydroxyl group at C1, juxtaposed with two sterically compact, electron-withdrawing methoxy ethers at C2 and C3. Understanding how this structure interacts within a complex mixture requires analyzing its electronic and steric environment:

• Inductive Effects : The adjacent methoxy groups exert a mild electron-withdrawing inductive effect (-I), which slightly lowers the pKa of the primary alcohol compared to standard aliphatic alcohols. This makes the C1 alkoxide easier to form but slightly less nucleophilic than the primary hydroxyl in an unprotected glycerol.

• Lewis Acid Coordination : Unlike acetal-protected diols (e.g., solketal), which undergo rapid hydrolysis under Brønsted acidic conditions, the dimethoxy ethers are highly stable to aqueous acids. However, in complex mixtures containing strong Lewis acids (e.g., TiCl4​ , BBr3​ , or AlCl3​ used in Friedel-Crafts or aldol additions), the lone pairs on the methoxy oxygens act as competitive Lewis bases. This coordination can lead to catalyst poisoning or, under thermal stress, unintended ether cleavage (demethylation), an issue closely tied to the thermodynamic stability limits of glycerol dimethyl ethers [1].

• Transetherification : In the presence of strong alkoxide bases and elevated temperatures, the methoxy groups can undergo cross-reactive transetherification, leading to a loss of stereochemical integrity and the generation of complex oligomeric mixtures, a risk highlighted during high-temperature [2].

Comparative Performance Profiling

To objectively evaluate (2S)-2,3-dimethoxypropan-1-ol, we compare it against two industry-standard chiral C3 building blocks: (R)-Solketal (isopropylidene protection) and (S)-3-Benzyloxy-1,2-propanediol (benzyl protection). The data below summarizes their performance in complex, multi-reagent environments.

Performance Metric	(2S)-2,3-Dimethoxypropan-1-ol	(R)-Solketal	(S)-3-Benzyloxy-1,2-propanediol
Primary OH Nucleophilicity	High (Sterically unhindered)	Moderate (Sterically hindered by acetal)	High
Brønsted Acid Stability	Excellent (Stable to pH < 2)	Poor (Rapid acetal cleavage)	Good
Lewis Acid Cross-Reactivity	High Risk (Ether coordination/cleavage)	Moderate Risk	Low Risk
Hydrogenation Stability	Excellent (Inert to Pd/C, H2​ )	Excellent	Poor (Benzyl cleavage)
Ideal Use Case	Harsh Brønsted acidic or reductive conditions	Mild, base-catalyzed functionalizations	Orthogonal deprotection strategies

Data Interpretation: (2S)-2,3-dimethoxypropan-1-ol excels in reaction mixtures requiring prolonged exposure to strong Brønsted acids or transition-metal catalyzed hydrogenations, where solketal and benzyl ethers fail, respectively. However, its vulnerability to Lewis acid-mediated cross-reactivity necessitates strict catalyst control.

Self-Validating Experimental Protocol: Chemoselectivity Screening

To quantify the cross-reactivity of (2S)-2,3-dimethoxypropan-1-ol during a competitive O-acylation in a Lewis acid-rich environment, we utilize a self-validating high-throughput screening (HTS) protocol. This system employs an internal standard (dodecane) to ensure mass balance closure, validating that no substrate is lost to undetected polymeric side reactions.

Objective : Determine the ratio of target O-acylation vs. Lewis acid-mediated ether cleavage.

Step-by-Step Methodology:

• Preparation of the Standardized Mixture : In an oven-dried, argon-purged 10 mL Schlenk flask, dissolve 1.0 mmol of (2S)-2,3-dimethoxypropan-1-ol and 0.5 mmol of dodecane (Internal Standard) in 5.0 mL of anhydrous dichloromethane (DCM).

• Electrophile Introduction : Add 1.2 mmol of benzoyl chloride (acyl donor) dropwise at 0 °C.

• Catalyst/Cross-Reagent Addition : Introduce 0.1 mmol of a Lewis acid catalyst (e.g., Sc(OTf)3​ or TiCl4​ ). Causality note: The choice of Lewis acid directly dictates the cross-reactivity pathway; hard Lewis acids will preferentially coordinate with the methoxy oxygens.

• Reaction Initiation & Sampling : Add 1.5 mmol of N,N-diisopropylethylamine (DIPEA). Stir at 25 °C. Withdraw 50 µL aliquots at 15, 30, 60, and 120 minutes.

• Quench and Phase Separation : Quench each aliquot into 500 µL of saturated aqueous NaHCO3​ and extract with 500 µL of ethyl acetate. Causality note: The biphasic quench halts both acylation and ether cleavage simultaneously, preserving an accurate kinetic snapshot.

• GC-MS / NMR Validation : Analyze the organic layer via GC-MS. Calculate the conversion and yield by integrating the product and byproduct peaks relative to the dodecane standard. A mass balance of <95% indicates undetected volatile degradation products or polymerization.

Workflow Visualization

The following diagram maps the kinetic pathways and cross-reactivity nodes when (2S)-2,3-dimethoxypropan-1-ol is subjected to a complex reaction mixture.

Figure 1: Reaction pathways and cross-reactivity nodes of (2S)-2,3-dimethoxypropan-1-ol.

Conclusion & Best Practices

(2S)-2,3-dimethoxypropan-1-ol is a powerful chiral building block, particularly when enzymatic desymmetrization or robust protecting group strategies are required [3]. However, its successful deployment in complex mixtures demands precise control over the electronic environment. To mitigate cross-reactivity:

• Avoid Hard Lewis Acids : Substitute titanium or boron-based catalysts with softer transition metals or organic organocatalysts to prevent methoxy coordination.

• Temperature Control : Keep transetherification risks low by maintaining reaction temperatures below 60 °C when strong nucleophilic bases are present.

• Thermodynamic Monitoring : Leverage vapor-liquid equilibria data when scaling up distillation or solvent recovery processes to avoid azeotropic degradation of the ether .

References

• Ding, X., Liu, H., Li, N., Wang, S., Wang, G., Zhao, X., & Wang, Y. (2015). "Isobaric Vapor–Liquid Equilibria for the Binary and Ternary Systems of Methanol, Epichlorohydrin, and Glycerol Dimethyl Ether at 101.3 kPa." Journal of Chemical & Engineering Data. URL:[Link]

• Chang, J.-S., Lee, Y.-D., Chou, L. C.-S., Ling, T.-R., & Tse, C. (2012). "Methylation of Glycerol with Dimethyl Sulfate To Produce a New Oxygenate Additive for Diesels." Industrial & Engineering Chemistry Research. URL:[Link]

• Wang, Y. F., & Wong, C. H. (1988). "Lipase-catalyzed irreversible transesterification for preparative synthesis of chiral glycerol derivatives." The Journal of Organic Chemistry. URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Benchmarking (2S)-2,3-dimethoxypropan-1-ol against other chiral synthons for specific transformations

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus Area: Synthesis of Ionizable Lipids for mRNA LNPs and Chiral APIs

Executive Summary & Mechanistic Context

The rational design of pH-sensitive mRNA lipid nanoparticles (LNPs) and complex chiral active pharmaceutical ingredients (APIs) relies heavily on the precise architecture of their building blocks. Recent advancements in LNP formulation have highlighted that the shape and intrinsic pKa of the lipid headgroup are critical determinants of endosomal escape and transfection efficiency[1].

To synthesize these highly specific motifs—particularly those requiring a chiral dimethoxy-amine headgroup—(2S)-2,3-dimethoxypropan-1-ol (CAS 156714-25-9) has emerged as a premium chiral C3 synthon.

As a Senior Application Scientist, I frequently benchmark synthetic routes to optimize for step economy, scalability, and safety. Traditional syntheses of these headgroups often rely on legacy synthons like (S)-Solketal or (S)-Glycidol . However, (2S)-2,3-dimethoxypropan-1-ol presents a distinct mechanistic advantage: it features a pre-installed dimethoxy configuration alongside an unprotected primary alcohol[2]. This completely bypasses the need for iterative protection/deprotection cycles or the use of hazardous, late-stage methylation conditions (e.g., NaH/MeI) that plague Solketal-derived routes.

Quantitative Benchmarking: Synthesis of Dimethylamino Headgroups

To objectively evaluate the performance of these synthons, we benchmarked the synthesis of a standard LNP headgroup precursor: (2S)-2,3-dimethoxy-N,N-dimethylpropan-1-amine.

Table 1: Performance Comparison of Chiral C3 Synthons

Performance Metric	(2S)-2,3-dimethoxypropan-1-ol	(S)-Solketal	(S)-Glycidol
Total Steps to Target	2	4	3–4
Overall Yield	80–85%	40–45%	< 30%
Atom Economy / E-factor	High (Direct substitution)	Low (Acetal waste)	Moderate
Key Reagents Required	Tf₂O, HNMe₂, 2,6-lutidine	TsCl, HCl, NaH, MeI	MeOH, TsCl, HNMe₂
Regioselectivity	100% (Primary OH only)	100% (Post-deprotection)	Poor (1- vs 2- opening)
Major Process Bottleneck	Requires strict cryogenic control (-40 °C)	Hazardous methylation (NaH/MeI) at scale	Complex chromatographic resolution

Analysis: The data clearly demonstrates that (2S)-2,3-dimethoxypropan-1-ol reduces the synthetic burden by half. By eliminating the acetal deprotection and subsequent double-methylation required by (S)-Solketal, the overall yield doubles, and the safety profile of the scale-up process is drastically improved.

Pathway Visualization

The following diagram maps the logical flow and reagent requirements for the three benchmarked synthetic pathways converging on the target LNP headgroup.

Fig 1: Synthetic pathways to dimethoxy-amine headgroups comparing three chiral C3 synthons.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol details the optimal 2-step conversion of (2S)-2,3-dimethoxypropan-1-ol to the dimethylamine headgroup. This methodology is adapted from validated procedures used in the synthesis of DLin-DMA analogs[3].

Causality & Experimental Design

• Why Triflic Anhydride (Tf₂O)? The primary alcohol is activated using Tf₂O rather than tosyl chloride (TsCl). The triflate is a vastly superior leaving group, allowing the subsequent nucleophilic amination to proceed rapidly at 0 °C. This low-temperature kinetic control prevents the elimination side-reactions (forming alkenes) that commonly degrade secondary ethers[3].

• Why 2,6-Dimethylpyridine? Standard bases like triethylamine or pyridine can act as competing nucleophiles, forming stable, irreversible quaternary ammonium salts with the highly reactive triflate. The methyl groups on 2,6-dimethylpyridine provide strict steric hindrance, ensuring it acts solely as a proton sponge[3].

Step-by-Step Methodology

Step 1: Triflation (Activation)

• Preparation: In an oven-dried, 100-mL round-bottom flask under a nitrogen atmosphere, dissolve (2S)-2,3-dimethoxypropan-1-ol (0.5 g, 4.16 mmol) and 2,6-dimethylpyridine (1.015 mL, 8.74 mmol, 2.1 eq) in anhydrous dichloromethane (DCM, 20 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetonitrile bath to reach exactly −40 °C.

  • Self-Validation Check: Maintaining −40 °C is critical. If the solution turns dark brown during the next step, the temperature is too high, indicating triflate decomposition.

• Addition: Slowly add trifluoromethanesulfonic anhydride (0.773 mL, 4.58 mmol, 1.1 eq) dropwise over 5 minutes. Stir at −40 °C for 1 hour, then remove the bath and allow the mixture to warm to room temperature for 1 additional hour.

  • Self-Validation Check: Perform TLC (EtOAc/Hexanes). The complete disappearance of the alcohol spot (visualized via KMnO₄ stain) confirms full conversion to the less polar triflate.

Step 2: Nucleophilic Amination 4. Solvent Swap: Evaporate the DCM under reduced pressure. Crucial: Keep the water bath below 30 °C to prevent thermal degradation of the neat triflate intermediate. 5. Amination: Immediately redissolve the crude residue in a 2.0 M solution of dimethylamine in THF (31.2 mL, 62.42 mmol, ~15 eq) at 0 °C. The massive excess of amine drives the reaction to completion and acts as the acid scavenger. 6. Completion & Workup: Stir the reaction overnight at room temperature. Concentrate the mixture under reduced pressure to dryness. 7. Purification: Purify the resulting residue via flash silica chromatography (elution gradient: 0 to 100% EtOAc in hexanes). Concentrate the product fractions to afford the target amine as a pale yellow oil (~90% yield)[3].

Conclusion

For the synthesis of complex chiral ethers and LNP ionizable lipids, (2S)-2,3-dimethoxypropan-1-ol vastly outperforms traditional synthons like (S)-Solketal and (S)-Glycidol. By front-loading the structural complexity (pre-methylated diols), it eliminates the need for hazardous late-stage alkylations, cuts the step count in half, and significantly boosts the overall E-factor of the synthetic campaign.

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• 2. 2,3-Dimethoxypropan-1-ol | C5H12O3 | CID 12486323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lipid shape and packing are key for optimal design of pH-sensitive mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (2S)-2,3-dimethoxypropan-1-ol

Comprehensive Safety and Operational Guide for Handling (2S)-2,3-dimethoxypropan-1-ol

Introduction As a Senior Application Scientist, I have developed this comprehensive protocol to ensure the safe handling, operation, and disposal of (2S)-2,3-dimethoxypropan-1-ol (CAS: 156714-25-9)[1]. This chiral ether-alcohol is a critical building block in pharmaceutical synthesis and drug development, but its physicochemical properties require rigorous safety systems. This guide bridges the gap between standard safety data and field-proven laboratory practices, ensuring that your workflow is both scientifically sound and operationally secure.

Chemical Profile & Hazard Causality

Understanding the mechanistic "why" behind a chemical's hazard profile is the first step in effective risk mitigation. According to the safety data sheet provided by [2], (2S)-2,3-dimethoxypropan-1-ol carries a "Warning" signal word and requires the GHS07 (Exclamation mark) pictogram[2][3]. The specific hazards are rooted directly in its molecular structure:

• H227 (Combustible Liquid): The molecule possesses a moderate vapor pressure. At elevated temperatures, it can volatilize and form ignitable mixtures with ambient air.

• H315 & H319 (Skin and Serious Eye Irritation): The combination of two methoxy groups and a primary hydroxyl group makes this compound a highly polar, amphiphilic solvent. This allows it to easily penetrate and disrupt the lipid bilayers of cellular membranes, causing rapid defatting of the skin and severe corneal irritation[2].

• H335 (May Cause Respiratory Irritation): Volatilization in poorly ventilated spaces leads to vapor accumulation. Inhalation of these polar vapors directly irritates the mucous membranes of the respiratory tract.

Personal Protective Equipment (PPE) Matrix

To counteract these hazards, we must deploy a self-validating PPE system. The following matrix outlines the quantitative requirements and the scientific rationale for each protective layer.

PPE Category	Material Specification	Performance Metric	Scientific Rationale
Hand Protection	Nitrile (≥ 0.4 mm thickness)	Breakthrough time > 240 mins	Nitrile provides a robust barrier against polar ether-alcohols, preventing lipid defatting and transdermal absorption (H315)[2].
Eye Protection	ANSI Z87.1 Chemical Goggles	Splash and vapor resistant	Prevents direct liquid contact and shields against vapor-induced corneal irritation (H319)[2].
Body Protection	Flame-Resistant (FR) Lab Coat	NFPA 2112 Compliant	Mitigates ignition risks associated with combustible vapors (H227).
Respiratory	Chemical Fume Hood	Face velocity: 80–100 fpm	Maintains negative pressure, capturing volatile emissions to prevent inhalation (H335)[2].

Operational Plan: Step-by-Step Handling Protocol

This procedural workflow ensures that exposure risks are minimized during routine laboratory operations.

Step 1: Pre-Operation Validation

• Ventilation Check: Verify the fume hood face velocity using a calibrated anemometer. Ensure it reads between 80 and 100 feet per minute (fpm)[2].

• Workspace Clearance: Remove all incompatible materials, particularly strong oxidizing agents, from the primary work area.

• PPE Donning: Equip the required nitrile gloves, chemical goggles, and FR lab coat as specified in the PPE Matrix.

Step 2: Dispensing and Transfer

• Volumetric Transfer: Utilize a gas-tight glass syringe or a positive displacement pipette for transferring the liquid. This minimizes aerosolization and vapor release[2].

• Vapor Containment: Immediately recap the source bottle after dispensing. Do not leave the container open to the ambient atmosphere.

• Static Mitigation: If transferring volumes larger than 1 liter, ensure all metal containers are properly grounded to prevent static discharge (addressing H227).

Step 3: Reaction Execution

• Secondary Containment: Conduct all reactions within a secondary containment tray inside the fume hood.

• Inert Atmosphere: If the experimental protocol requires heating the solvent near its flash point, execute the reaction in a closed system under an inert gas blanket (e.g., Nitrogen or Argon) to eliminate the oxygen necessary for combustion[2].

Spill Management & Disposal Plan

In the event of a breach in containment, follow this step-by-step mitigation strategy.

Step 1: Immediate Isolation

• Halt all active operations immediately.

• Extinguish any open flames or ignition sources in the vicinity[2].

• Alert nearby personnel and restrict access to the spill zone.

Step 2: Containment and Cleanup

• Absorption: Cover the spill completely with an inert, non-combustible absorbent material such as vermiculite or dry sand. Crucial Note: Do not use combustible absorbents like sawdust, as they exacerbate the fire hazard.

• Collection: Using non-sparking tools, carefully sweep the saturated absorbent into a chemically resistant, sealable waste receptacle.

Step 3: Waste Segregation and Disposal

• Labeling: Clearly label the receptacle as "Hazardous Waste: Combustible Organic Solvent (Contains (2S)-2,3-dimethoxypropan-1-ol)".

• Storage: Transfer the sealed container to a designated, ventilated hazardous waste accumulation area.

• Final Disposal: Coordinate with certified Environmental Health and Safety (EHS) personnel for final incineration or chemical disposal in accordance with local regulations[2].

Workflow Visualization

The following diagram illustrates the logical relationship between the operational steps and the spill response protocol.

Workflow for safe handling and spill response of (2S)-2,3-dimethoxypropan-1-ol.

References

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• 1. CAS 156714-25-9 | Sigma-Aldrich [sigmaaldrich.com]
• 2. (2S)-2,3-dimethoxypropan-1-ol | 156714-25-9 [sigmaaldrich.com]
• 3. (2S)-2,3-dimethoxypropan-1-ol | 156714-25-9 [chemicalbook.com]